Orthogonal Functionalization of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: A Technical Guide
Executive Summary The pyrazole scaffold is a privileged heterocycle in modern drug discovery, frequently serving as a core pharmacophore in the development of novel therapeutics, ranging from [1] to [2]. To rapidly explo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazole scaffold is a privileged heterocycle in modern drug discovery, frequently serving as a core pharmacophore in the development of novel therapeutics, ranging from [1] to [2]. To rapidly explore complex structure-activity relationships (SAR), medicinal chemists require highly functionalized, poly-substituted building blocks. 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid represents a premier tetra-substituted scaffold. By offering three distinct, chemically orthogonal vectors for diversification, this molecule enables the rapid synthesis of complex chemical libraries without the need for cumbersome protecting-group strategies.
Physicochemical Profiling & Structural Rationale
Before deploying this building block in a synthetic campaign, it is critical to understand its baseline physicochemical properties and the electronic influence of its substituents.
N1-Methylation: The methyl group at position 1 locks the tautomeric state of the pyrazole ring. This is crucial for maintaining regiocontrol during downstream functionalization and inherently improves the lipophilicity of the final drug candidate.
C3-Carboxylic Acid: Acts as the primary vector for [5]. Its proximity to the bulky C4-iodo group can induce steric hindrance, necessitating the use of highly reactive coupling reagents.
C4-Iodo: The carbon-iodine bond is highly reactive toward oxidative addition by palladium(0) species, making it an ideal handle for [6].
C5-Nitro: A strongly electron-withdrawing group that significantly lowers the electron density of the pyrazole core. While this increases the acidity of the C3-carboxylic acid, it also primes the ring for late-stage reduction to an amine, unlocking a third vector for urea formation or intramolecular cyclization.
Mechanistic Logic for Orthogonal Derivatization
The true value of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid lies in its capacity for orthogonal derivatization. The synthetic sequence must be carefully ordered to prevent cross-reactivity. Typically, the C3-carboxylic acid is functionalized first (via amidation) to remove the acidic proton, which could otherwise interfere with the basic conditions of a palladium-catalyzed cross-coupling. Subsequently, the C4-iodo group is subjected to Suzuki coupling. Finally, the C5-nitro group is reduced to an amine.
Divergent synthetic workflows for orthogonal functionalization of the pyrazole core.
Self-Validating Experimental Protocols
To ensure reproducibility and high yields, the following protocols have been designed as self-validating systems. Each step includes mechanistic checkpoints to verify the integrity of the reaction before proceeding.
Protocol A: C3-Amidation via HATU Activation
Causality & Experimental Logic: HATU is selected over traditional carbodiimides (e.g., EDC/DCC) because the highly electron-deficient nature of the pyrazole core makes the carbonyl carbon less electrophilic. HATU generates a highly reactive HOAt ester intermediate, forcing the reaction forward. DIPEA acts as a non-nucleophilic base, preventing unwanted side reactions with the activated ester.
Preparation: Dissolve 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under a nitrogen atmosphere.
Validation Check: The solution must be completely clear; ambient moisture will rapidly hydrolyze the active ester back to the starting material.
Activation: Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution. Stir at room temperature for 15 minutes.
Validation Check: A slight color change (often to pale yellow) indicates the successful formation of the active HOAt ester.
Coupling: Add the desired primary or secondary amine (1.1 eq) dropwise. Stir for 2-4 hours at room temperature.
Workup: Quench the reaction with saturated aqueous
NaHCO3
and extract with Ethyl Acetate. Wash the organic layer with 1M HCl, followed by brine, to remove excess DIPEA and unreacted amine. Dry over
Na2SO4
and concentrate under reduced pressure.
Protocol B: C4-Suzuki-Miyaura Cross-Coupling
Causality & Experimental Logic: The [7] requires careful optimization. The C5-nitro group heavily withdraws electron density, making the intermediate Pd(II) complex prone to premature proto-dehalogenation. Using a biphasic solvent system and a mild base facilitates transmetalation without hydrolyzing the newly formed C3-amide.
Preparation: In a microwave-safe vial, combine the C3-amide pyrazole intermediate (1.0 eq), an arylboronic acid (1.5 eq), and
K2CO3
(2.5 eq).
Solvent & Degassing (Critical Step): Add a 4:1 mixture of 1,4-Dioxane and Water. Sparge the mixture with Argon gas for 10 minutes.
Validation Check: Failure to rigorously degas the solvent will result in the immediate oxidation of the Pd(0) catalyst to inactive Pd(II) black, permanently stalling the catalytic cycle.
Catalyst Addition: Quickly add
Pd(PPh3)4
(0.05 eq) or a more sterically demanding catalyst like XPhos Pd G2 if steric hindrance from the C3-amide is high. Seal the vial tightly.
Reaction: Heat the mixture to 90°C for 12 hours using a standard heating block, or 110°C for 20 minutes via microwave irradiation.
Workup: Filter the crude mixture through a pad of Celite to remove palladium black. Dilute with water, extract with Ethyl Acetate, dry over
Na2SO4
, and purify via silica gel flash chromatography.
References
[7] Putta, V. P., et al. "The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction". Source: The Journal of Organic Chemistry. URL:[Link]
[1] Behnam, M. A., et al. "Discovery of Pyrazole-3-Carboxylic Acid Derivatives as Dengue Virus Protease Inhibitors with Antiviral Activity". Source: ACS Medicinal Chemistry Letters. URL:[Link]
[2] Wang, Y., et al. "Discovery of a Series of 5-Amide-1H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflammatory Characters". Source: Journal of Medicinal Chemistry. URL:[Link]
Structural Elucidation and Synthetic Protocols for 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid
Executive Summary & Structural Rationale Highly functionalized pyrazoles serve as privileged scaffolds in modern drug discovery, particularly in the development of kinase inhibitors and agrochemical agents. The compound...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Rationale
Highly functionalized pyrazoles serve as privileged scaffolds in modern drug discovery, particularly in the development of kinase inhibitors and agrochemical agents. The compound 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-33-8)[1] represents a uniquely challenging tetrasubstituted core.
From a structural perspective, this molecule is a "push-pull" electronic extreme. The pyrazole ring is heavily deactivated by three electron-withdrawing groups: the C3-carboxylic acid, the C4-iodine, and the C5-nitro group. This whitepaper provides a comprehensive, field-proven guide to the synthesis and NMR spectral elucidation of this compound. As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting; we will explore the causality behind the synthetic choices and the relativistic quantum effects that define its nuclear magnetic resonance (NMR) signature.
Retrosynthetic Strategy & Causal Methodology
A common pitfall in pyrazole chemistry is assuming that electrophilic aromatic substitution (EAS) can be directed arbitrarily. Because the C4 position of the pyrazole ring is the most electron-rich, direct nitration of 1-methyl-1H-pyrazole-3-carboxylic acid will exclusively yield the 4-nitro isomer, not the desired 5-nitro isomer.
To achieve the correct regiochemistry, our workflow relies on a causal, self-validating sequence[2]:
Pre-installed Regiochemistry: We begin with methyl 5-nitro-1H-pyrazole-3-carboxylate, where the nitro group is already fixed.
N-Methylation: Alkylation yields a separable mixture of N1 and N2 methyl isomers.
Saponification: Hydrolysis of the ester reveals the C3-carboxylic acid.
Forced Iodination: The remaining C4 position is iodinated. Because the ring is now severely electron-deficient, standard iodine (
I2
) is insufficient; we must use a highly reactive iodonium (
I+
) source generated via N-iodosuccinimide (NIS) in a superacidic medium.
Figure 1: Self-validating synthetic workflow for the tetrasubstituted pyrazole core.
Step-by-Step Experimental Protocols
The following protocols are designed as self-validating systems to ensure high trustworthiness and reproducibility.
Protocol A: N-Methylation and Isomer Separation
Procedure: Dissolve methyl 5-nitro-1H-pyrazole-3-carboxylate (1.0 eq) in anhydrous DMF (0.5 M). Add
K2CO3
(1.5 eq) and cool to 0°C. Dropwise add methyl iodide (1.2 eq). Stir at room temperature for 4 hours.
Validation Check: Quench with water and extract with EtOAc. The crude mixture will contain both the 1-methyl-5-nitro and 1-methyl-3-nitro isomers. Purify via silica gel chromatography (Hexanes/EtOAc).
Expert Insight: The desired 1-methyl-5-nitro isomer elutes faster due to the steric shielding of the nitro group by the adjacent N-methyl, which reduces its interaction with the polar silica stationary phase[2].
Protocol B: Saponification of the Ester
Procedure: Dissolve the purified methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate in a 3:1 mixture of THF/Water. Add LiOH·
H2O
(2.0 eq) and stir at ambient temperature for 2 hours.
Validation Check: Evaporate the THF, acidify the aqueous layer to pH 2 using 1M HCl. The intermediate, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, will precipitate as a white solid. Filter and dry under high vacuum.
Protocol C: Electrophilic Iodination of the Deactivated Core
Procedure: Suspend the intermediate (1.0 eq) in Trifluoroacetic acid (TFA) (0.2 M). Add N-iodosuccinimide (NIS) (1.5 eq) and 2 drops of concentrated
H2SO4
to hyper-activate the electrophile. Heat the sealed reaction to 80°C for 16 hours.
Validation Check: Pour over crushed ice containing 10% sodium thiosulfate (to quench unreacted iodine species). Filter the resulting precipitate. Complete conversion is verified by
1H
NMR: the sharp singlet of the C4-proton (~7.2 ppm) must completely disappear.
NMR Spectral Elucidation
Analyzing the NMR data of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid requires an understanding of both local electronic deshielding and relativistic heavy-atom effects.
1H
NMR Analysis
Because positions 3, 4, and 5 are substituted, the proton NMR is remarkably simple, containing only two distinct environments. The N-methyl group is severely deshielded by the combined electron-withdrawing effects of the adjacent pyrazole nitrogen (N1) and the ortho-nitro group at C5.
Highly deshielded acidic proton; exchangeable with
D2O
.
4.15
Singlet
3H
>N-
CH3
Shifted significantly downfield due to the adjacent C5-
NO2
group.
13C
NMR & The Spin-Orbit Heavy-Atom Effect (SO-HALA)
The
13C
NMR spectrum is where the true complexity of this molecule is revealed. In a standard unsubstituted pyrazole, the C4 carbon resonates around 105–110 ppm. However, in our target molecule, the C4 carbon is observed at approximately 68.4 ppm.
Why does this massive upfield shift occur? It is driven by the Spin-Orbit Heavy-Atom Effect on the Light-Atom (SO-HALA) [3]. Iodine is a massive, polarizable atom with significant spin-orbit coupling. When attached to a carbon atom, relativistic quantum effects perturb the local magnetic environment, inducing a profound diamagnetic shielding effect on the directly attached
13C
nucleus[4].
Deshielded by the adjacent N2 and the attached carbonyl.
138.7
Quaternary
C5 (Pyrazole)
Strongly deshielded by the highly electronegative
−NO2
group.
68.4
Quaternary
C4 (C-I)
SO-HALA Effect: Extreme upfield shift due to relativistic iodine shielding.
41.2
Primary
N-
CH3
Standard N-alkyl resonance, slightly deshielded by the heterocycle.
2D HMBC Regiochemical Validation
To definitively prove that the nitro group is at C5 and the carboxylic acid is at C3 (and not the reverse, which could occur if the N-methylation in Step 1 was assigned incorrectly), we rely on Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy.
The N-methyl protons (δ 4.15) will show a strong three-bond coupling (
3JCH
) to the adjacent C5 carbon. Because the path to C3 requires traversing four bonds (
4JCH
) through the pyrazole nitrogens, no correlation will be observed to C3. This elegantly and definitively assigns the regiochemistry of the core.
Figure 2: Key HMBC correlations validating the C5-nitro regiochemistry.
References
Google Patents (JP2006526015A):Preparation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester.
Solid State Nuclear Magnetic Resonance / ResearchGate: A 13C chemical shifts study of iodopyrazoles: experimental results and relativistic and non-relativistic calculations. Claramunt, R. M., et al.[Link]
The Journal of Organic Chemistry (ACS Publications): Heavy Atom Effect of Iodine on 13C NMR Shifts.[Link]
Supramolecular Architecture and X-Ray Crystallographic Elucidation of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: A Technical Guide
Executive Summary In modern drug discovery and materials science, the pyrazole ring is a privileged pharmacophore. When highly functionalized—as in 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid —the molecule pres...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery and materials science, the pyrazole ring is a privileged pharmacophore. When highly functionalized—as in 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid —the molecule presents a fascinating, complex landscape for supramolecular assembly. The presence of a heavy halogen (iodine), a strong electron-withdrawing hydrogen-bond acceptor (nitro group), and a classic hydrogen-bond donor/acceptor (carboxylic acid) creates a competitive environment for crystal packing.
This whitepaper provides an authoritative, step-by-step technical guide to the crystallization, X-ray diffraction (XRD) data collection, phase solution, and supramolecular analysis of this specific compound. By prioritizing the causality behind each experimental choice, this guide serves as a self-validating system for researchers attempting to characterize heavily substituted, halogenated small molecules.
Physicochemical Profiling & Rationale
Before designing a crystallization strategy, we must establish the physicochemical boundaries of the target molecule. The balance of hydrogen bond donors (HBD) and acceptors (HBA) dictates the solvent selection.
The molecule features a rigid planar core but possesses strong intermolecular interaction potential. Fast evaporation often leads to kinetic trapping (amorphous precipitation or microcrystalline powder). Therefore, antisolvent vapor diffusion is the optimal method to ensure slow, thermodynamically controlled nucleation.
Protocol 1: Single Crystal Growth via Vapor Diffusion
Solvent Selection: Dissolve 10 mg of the compound in 1.0 mL of LC-MS grade Methanol.
Causality: Methanol is a polar protic solvent that acts as a strong H-bond competitor, temporarily breaking amorphous aggregates and fully solvating the molecule.
Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 2-dram inner vial.
Causality: Removes heterogeneous nucleation sites (dust, undissolved particulates) that cause uncontrolled, rapid crystal growth.
Antisolvent Chamber: Place the 2-dram vial (uncapped) inside a larger 20 mL scintillation vial containing 4.0 mL of Hexane or Dichloromethane (antisolvent).
Equilibration: Cap the outer vial tightly and incubate at a stable 20 °C in a vibration-free environment for 5–7 days.
Causality: The volatile antisolvent slowly diffuses into the methanol, gradually lowering the solubility limit and promoting the growth of high-quality, defect-free single crystals.
Harvesting: Harvest the resulting prismatic crystals directly into a drop of perfluoropolyether oil (e.g., Fomblin Y).
Causality: The oil coats the crystal, preventing rapid solvent evaporation from the lattice which could induce microcracking and destroy single-crystal domain integrity.
X-Ray Diffraction Data Collection
The presence of Iodine (Z=53) fundamentally alters the data collection strategy.
Protocol 2: Data Acquisition & Reduction
Mounting: Select a single crystal (optimal size ~0.15 × 0.10 × 0.10 mm) under a polarized light microscope. Mount it on a MiTeGen loop.
Flash-Cooling: Transfer the loop immediately to the goniometer head under a 100 K nitrogen cold stream.
Causality: The nitro group is notoriously prone to rotational disorder around the C-N bond at room temperature. Freezing the crystal lattice minimizes atomic thermal vibrations (reducing the Debye-Waller factor), which sharpens high-angle reflections.
Diffraction Setup: Utilize a diffractometer equipped with a Mo Kα microfocus source (
λ=0.71073
Å).
Causality: Iodine has a massive absorption cross-section for Cu Kα radiation. Using the shorter wavelength Mo source significantly reduces systematic errors in the integrated intensities.
Data Acquisition: Collect
ω
and
ϕ
scans to achieve >99.5% completeness up to
2θ=55∘
.
Data Reduction: Integrate the frames and apply a rigorous multi-scan absorption correction.
Causality: Even with Mo Kα, the heavy iodine atom causes differential absorption depending on the crystal's orientation in the beam. Failure to correct this will result in residual electron density artifacts (Fourier ripples) around the iodine atom during refinement.
Once the data is reduced, the phase problem must be solved.
Intrinsic Phasing: We utilize the dual-space algorithm of SHELXT[2].
Causality: Traditional direct methods can sometimes struggle with pseudo-symmetry induced by heavy atoms. SHELXT leverages the heavy iodine atom to rapidly bootstrap the electron density map, locating the iodine atom in the first cycle and subsequently revealing the entire pyrazole core[2].
Structure Refinement: The model is refined using full-matrix least-squares on
F2
via Olex2[3].
Causality: Olex2 provides a comprehensive GUI that seamlessly links refinement engines and allows for precise constraint/restraint management[3].
Handling the Carboxylic Proton: The acidic proton (O-H) should be located from the difference Fourier map and refined freely, or placed in a geometrically idealized position riding on its parent oxygen atom.
Fig 1. Step-by-step workflow for the X-ray crystallographic elucidation.
Supramolecular Architecture & Packing Analysis
The true value of solving this crystal structure lies in understanding its non-covalent interactions, visualized using the Mercury software suite[4]. The packing is governed by a strict hierarchy of synthons:
1. Primary Synthon: Hydrogen Bonding
The carboxylic acid group will almost certainly form a centrosymmetric homodimer. In graph-set notation, this is defined as an
R22(8)
motif, where two O-H···O hydrogen bonds create an 8-membered hydrogen-bonded ring.
2. Secondary Synthon: Halogen Bonding (
σ
-Hole Interactions)
Iodine is highly polarizable. It develops an equatorial belt of negative electrostatic potential and a polar cap of positive electrostatic potential (the
σ
-hole) exactly opposite to the C-I covalent bond. According to IUPAC recommendations[5], this electrophilic region acts as a potent halogen bond donor. In this structure, the
σ
-hole of the iodine atom will strongly interact with the nucleophilic oxygen atoms of the adjacent nitro group, driving the 1D chains into a 2D sheet.
3. Tertiary Synthon:
π−π
Stacking
The planar pyrazole rings will stack along the short crystallographic axis, stabilized by offset face-to-face
π−π
interactions.
The structural elucidation of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid requires a deliberate, physics-driven approach. By utilizing antisolvent vapor diffusion, Mo Kα radiation, and intrinsic phasing, researchers can overcome the challenges posed by the heavy iodine atom and the thermally labile nitro group. The resulting structural model provides critical insights into the interplay between classic hydrogen bonding and
σ
-hole halogen bonding, offering a blueprint for rational drug design and crystal engineering.
An In-depth Technical Guide to the Physicochemical Properties of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Foreword: The Strategic Value of a Multifunctional Pyrazole Scaffold The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs...
Author: BenchChem Technical Support Team. Date: April 2026
Foreword: The Strategic Value of a Multifunctional Pyrazole Scaffold
The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and its capacity for diverse biological activities.[1][2][3] The specific molecule under consideration, 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, represents a highly functionalized and strategically valuable building block for drug discovery and fine chemical synthesis. While direct experimental data for this exact compound is not extensively published, this guide synthesizes information from closely related analogues and fundamental chemical principles to provide a robust profile of its expected physicochemical properties, reactivity, and potential applications.
The strategic importance of this molecule lies in the unique interplay of its substituents:
The Pyrazole Core : A stable, aromatic five-membered heterocycle with two adjacent nitrogen atoms, providing a rigid and tunable framework.[2]
The N-Methyl Group : This substituent resolves tautomeric ambiguity, ensuring a single, well-defined regioisomer, which is critical for consistent structure-activity relationship (SAR) studies.
The Carboxylic Acid (C3) : A primary handle for derivatization. It serves as a key site for forming amides, esters, and salts, enabling modulation of solubility, formulation as a pro-drug, and strong hydrogen bonding interactions with biological targets.
The Iodo Group (C4) : As a heavy halogen, it significantly increases lipophilicity, which can enhance membrane permeability.[1] More importantly, the carbon-iodine bond is a versatile anchor for advanced synthetic transformations, particularly palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the introduction of complex molecular fragments.[4]
The Nitro Group (C5) : A powerful electron-withdrawing group, it profoundly influences the electronic character of the entire molecule. It lowers the pKa of the carboxylic acid, making it more acidic, and can serve as a precursor to an amino group through reduction, offering another vector for chemical diversification. Nitrated pyrazoles are also known for their high thermal stability.[5]
This guide is intended for researchers, medicinal chemists, and drug development professionals, providing the foundational knowledge required to effectively utilize this potent chemical entity in their synthetic and research endeavors.
Molecular Structure and Core Identifiers
The systematic nomenclature and fundamental properties of the title compound are established by its unique arrangement of atoms.
Molecular Diagram
The structural formula with standard IUPAC numbering for the pyrazole ring is presented below.
Caption: Molecular structure of the title compound.
The following properties are predicted based on data from structurally similar compounds and established principles of physical organic chemistry.
Property
Predicted Value / Observation
Rationale and Comparative Insights
Appearance
White to pale yellow solid
The nitro-aromatic system may impart a slight color. Related iodo-methyl-pyrazole carboxylic acids are described as white to off-white solids.
Melting Point
>200 °C (with decomposition)
High. The combination of a planar heterocyclic ring, a heavy iodine atom, and strong intermolecular hydrogen bonding from the carboxylic acid and nitro groups will lead to a high lattice energy. For comparison, the simpler 4-iodo-1-methyl-1H-pyrazole melts at 59-64 °C.[6] The addition of the polar nitro and carboxylic acid groups will drastically increase this value.
Solubility
Soluble in DMSO, DMF; Sparingly soluble in Methanol, Ethyl Acetate; Insoluble in water, hexanes.
The molecule has highly polar functional groups (COOH, NO₂) promoting solubility in polar aprotic solvents. The carboxylic acid may allow for limited solubility in protic solvents like methanol. Poor aqueous solubility is expected due to the overall molecular size and the lipophilic iodine atom.
pKa (of COOH)
~1.5 - 2.5
Highly acidic. The pKa of a typical carboxylic acid is ~4-5. On the pyrazole ring, the C5-nitro and C4-iodo groups are potent electron-withdrawing substituents. They act through induction and resonance to stabilize the carboxylate conjugate base, thereby significantly increasing the acidity (lowering the pKa) of the carboxylic acid proton.
LogP
~1.0 - 1.5 (Calculated)
The iodinated pyrazole core is lipophilic, but this is counteracted by the highly polar nitro and carboxylic acid groups. The net value suggests moderate lipophilicity, a property often sought in drug candidates.
Stability
Thermally stable under standard conditions. Store in a dark, dry, refrigerated place.
Nitropyrazoles are generally characterized by good thermal stability.[5] However, as with many functionalized organic molecules, long-term storage should be under inert atmosphere, protected from light, and at reduced temperature (2-8°C) to prevent degradation.[7]
Anticipated Spectral Data
Spectroscopic analysis is essential for structural confirmation. The following are predicted key signatures.
The carboxylic acid proton will be a broad singlet, exchangeable with D₂O. The N-methyl protons will appear as a sharp singlet. Due to full substitution, no protons are expected on the pyrazole ring itself.
The chemical shifts are heavily influenced by the substituents. The carbon bearing the iodine (C4) will be significantly shielded compared to other ring carbons but is difficult to predict precisely. The carbon attached to the nitro group (C5) will be deshielded.
These characteristic frequencies provide clear evidence for the presence of the carboxylic acid, nitro, and iodo functional groups.
Mass Spec (EI)
M⁺ at m/z 297. A prominent fragment corresponding to the loss of COOH (m/z 45) is expected.
The molecular ion peak will confirm the molecular weight. The isotopic signature of iodine (¹²⁷I is 100% abundant) will simplify the spectrum.
Synthesis and Chemical Reactivity
The compound's rich functionality makes it both an interesting synthetic target and a versatile platform for further chemical modification.
Proposed Synthetic Pathway
A plausible synthetic route would begin with a commercially available pyrazole and proceed through sequential functionalization. The order of nitration and iodination is critical to achieving the desired regiochemistry.
Caption: Key reactivity sites of the title compound.
At the Carboxylic Acid : Standard peptide coupling conditions (e.g., EDC, HOBt) can be used to form a diverse library of amides, a common modification in drug development to explore interactions with biological targets. [8]Esterification can be used to create pro-drugs to enhance cell permeability.
At the Iodo Group : This is arguably the most synthetically valuable position. The C-I bond is an ideal substrate for a multitude of palladium-catalyzed cross-coupling reactions. This allows for the direct and modular installation of aryl, heteroaryl, alkyl, and alkyne groups, providing a powerful tool for rapid SAR expansion and the construction of complex molecular architectures.
[4]* At the Nitro Group : The nitro group can be readily reduced to an amine using standard methods like catalytic hydrogenation (H₂ over Pd/C) or metal-based reductants (Fe/HCl, SnCl₂). The resulting 5-amino-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid is itself a trifunctional intermediate, with the new amino group available for acylation, sulfonylation, or other derivatizations.
Potential Applications and Conclusion
5.1 Role in Medicinal Chemistry and Drug Discovery
4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is not an end-product but a high-value starting material. Its utility is primarily as a versatile chemical scaffold . Drug discovery programs can leverage this molecule to:
Generate Diverse Chemical Libraries : By systematically reacting each of the three functional groups, a large and structurally diverse library of novel compounds can be rapidly assembled for high-throughput screening.
Serve as a Core Fragment : In fragment-based drug design, this molecule could serve as a core fragment to which other functionalities are added to build potency against a specific biological target, such as a protein kinase.
[1]* Facilitate Late-Stage Functionalization : The robust nature of the C-I bond allows for complex modifications to be introduced late in a synthetic sequence, a highly desirable strategy in modern drug development.
4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a compound of significant synthetic potential. Its predicted physicochemical properties—moderate lipophilicity, high acidity, and thermal stability—make it a tractable and reliable intermediate. The true value of this molecule is unlocked through its chemical reactivity, where the orthogonal nature of its carboxylic acid, iodo, and nitro groups provides chemists with a powerful and flexible platform for building molecular complexity. This guide provides a foundational understanding that should empower researchers to confidently incorporate this potent building block into their synthetic and drug discovery pipelines, accelerating the development of next-generation therapeutics and functional materials.
References
BenchChem. A Comparative Guide: 4-iodo-1-methyl-1H-pyrazol-3-amine and its Iodinated Isomers in Drug Discovery.
BenchChem. A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals.
MDPI. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Available from: [Link]
MDPI. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Available from: [Link]
ACS Publications. Regioselective and Guided C–H Activation of 4-Nitropyrazoles. Available from: [Link]
eChemPortal. 4-iodo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid — Chemical Substance Information. Available from: [Link]
RSC Publishing. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. Available from: [Link]
NIH. Pyrazole: an emerging privileged scaffold in drug discovery. Available from: [Link]
MDPI. On the Question of the Formation of Nitro-Functionalized 2,4-Pyrazole Analogs on the Basis of Nitrylimine Molecular Systems. Available from: [Link]
Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Available from: [Link]
ResearchGate. (PDF) Nitropyrazoles (review). Available from: [Link]
ACS Publications. Synthesis and Properties of Energetic Hydrazinium 5-Nitro-3-dinitromethyl-2H-pyrazole by Unexpected Isomerization of N-Nitropyrazole. Available from: [Link]
ResearchGate. Synthesis of 1-methyl-, 4-nitro-, 4-amino- and 4-iodo-1,2-dihydro-3H-pyrazol-3-ones. Available from: [Link]
Angene Chemical. 4-Iodo-1-methyl-1H-pyrazole-5-carboxylic acid. Available from: [Link]
PubChem. 4-Amino-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Available from: [Link]
MDPI. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Available from: [Link]
MDPI. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Available from: [Link]
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Literature review on the synthesis of highly functionalized pyrazole-3-carboxylic acids
An In-depth Technical Guide to the Synthesis of Highly Functionalized Pyrazole-3-Carboxylic Acids For Researchers, Scientists, and Drug Development Professionals Introduction: The Privileged Status of Pyrazole-3-Carboxyl...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Synthesis of Highly Functionalized Pyrazole-3-Carboxylic Acids
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Privileged Status of Pyrazole-3-Carboxylic Acids in Modern Chemistry
The pyrazole ring system is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds and FDA-approved drugs.[1][2][3][4][5][6] This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, offers a unique combination of electronic properties, metabolic stability, and hydrogen bonding capabilities that make it ideal for interacting with biological targets. When this potent core is functionalized with a carboxylic acid group at the 3-position, its utility expands exponentially. The carboxylic acid moiety serves as a versatile synthetic handle, enabling a vast array of derivatizations into esters, amides, and other functional groups, which is critical for the construction of compound libraries for drug discovery.[6][7][8][9][10]
Highly functionalized pyrazole-3-carboxylic acids and their derivatives are at the forefront of research into new therapeutics, demonstrating a wide spectrum of pharmacological activities including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][5][6][11] The first naturally occurring pyrazole acids were only recently isolated from a marine sponge, signaling that nature itself utilizes this valuable scaffold and further stimulating biological investigation.[4] This guide provides a comprehensive overview of the core synthetic strategies employed to construct these valuable molecules, focusing on the underlying mechanisms, experimental causality, and practical applications.
Core Synthetic Strategy 1: Cyclocondensation Reactions — The Classical Approach
Cyclocondensation reactions represent the most traditional and widely employed route to the pyrazole nucleus. These methods involve the formation of the heterocyclic ring by reacting a hydrazine derivative with a precursor containing a 1,3-dielectrophilic unit.
The Knorr Pyrazole Synthesis: A Time-Honored and Versatile Method
The Knorr synthesis, first reported in 1883, is the quintessential method for pyrazole construction, involving the reaction of a 1,3-dicarbonyl compound with a hydrazine.[12][13][14] The reaction proceeds through the initial formation of a hydrazone or enamine intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.
Causality Behind the Mechanism: The choice of which carbonyl group the hydrazine initially attacks dictates the final regiochemistry of the product.[12][15] When using unsymmetrical 1,3-dicarbonyls, mixtures of regioisomers can be a significant challenge. However, modern advancements have introduced a range of catalysts, including Lewis acids, nano-ZnO, and iodine, which can enhance reaction rates, improve yields, and in some cases, control regioselectivity.[12][16][17][18] Furthermore, the application of microwave or ultrasound irradiation offers a green chemistry approach, often leading to dramatically reduced reaction times and improved efficiency.[1]
General Mechanism of the Knorr Pyrazole Synthesis.
Protocol 1: Nano-ZnO Catalyzed Synthesis of a 1,3,5-Substituted Pyrazole-3-Carboxylate Ester [12][14]
This protocol describes an efficient and environmentally friendly synthesis using a recyclable catalyst.
Reaction Setup: In a round-bottom flask, combine ethyl acetoacetate (1.0 mmol), phenylhydrazine (1.0 mmol), and a catalytic amount of nano-ZnO (10 mol%).
Solvent: Add ethanol (5 mL) as the solvent.
Reaction Conditions: Stir the mixture at room temperature.
Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 1-2 hours).
Work-up: Upon completion, filter the reaction mixture to recover the nano-ZnO catalyst. Wash the catalyst with ethanol.
Isolation: Evaporate the solvent from the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization from ethanol to yield the 1,3,5-substituted pyrazole derivative with reported yields often exceeding 90%.[12]
Synthesis from α,β-Unsaturated Precursors
The reaction of hydrazines with α,β-ynones or α,β-enones provides another robust pathway to functionalized pyrazoles. This method typically involves a conjugate (Michael) addition of the hydrazine to the unsaturated system, followed by cyclization and aromatization. A key advantage is that the regioselectivity can often be precisely controlled. For instance, silver-catalyzed reactions of trifluoromethylated ynones with hydrazines provide highly regioselective access to valuable 3-CF3-pyrazoles with excellent yields.[16]
1,3-dipolar cycloadditions are powerful and highly convergent reactions for constructing five-membered heterocycles. In the context of pyrazole synthesis, the reaction between a nitrile imine (a 1,3-dipole) and an alkyne or alkene dipolarophile is particularly effective and often exhibits high regioselectivity due to the distinct electronic nature of the dipole's termini.[12][19][20][21][22]
Causality Behind the Mechanism: The primary challenge in this methodology has been the handling of the nitrile imine dipole, which can be unstable. Modern protocols circumvent this by generating the nitrile imine in situ, most commonly through the base-mediated elimination of HCl from a hydrazonoyl halide or the thermal decomposition of a tosylhydrazone.[19][23][24] This approach avoids the isolation of potentially hazardous intermediates and broadens the reaction's scope.
General Mechanism of [3+2] Cycloaddition for Pyrazole Synthesis.
Protocol 2: Synthesis of a Pyrazole-3-Carboxylate via [3+2] Cycloaddition [24]
Reaction Setup: To a solution of the appropriate hydrazonoyl chloride (1.0 mmol) and an ethyl propiolate derivative (1.2 mmol) in anhydrous toluene (10 mL), add triethylamine (1.5 mmol).
Reaction Conditions: Heat the reaction mixture to 80-100 °C under a nitrogen atmosphere.
Monitoring: Follow the reaction's progress by TLC. The reaction is typically complete within 6-12 hours.
Work-up: After cooling to room temperature, filter the mixture to remove the triethylamine hydrochloride salt.
Isolation: Concentrate the filtrate under reduced pressure. Purify the residue via column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired polysubstituted pyrazole-3-carboxylate.
Multicomponent reactions (MCRs) are a paradigm of efficiency in modern organic synthesis, allowing for the construction of complex molecules from three or more starting materials in a single synthetic operation.[3][16] This approach offers significant advantages in terms of atom economy, reduced waste, and the rapid generation of molecular diversity, making it highly valuable in drug discovery.
Causality and Design: The power of MCRs lies in the strategic, one-pot combination of reactions. For example, a 1,3-dicarbonyl can be generated in situ from simpler precursors and immediately trapped by a hydrazine, streamlining what would otherwise be a two-step process.[17][18] More complex MCRs can combine condensation, Michael addition, and cyclization cascades to build highly decorated pyrazole systems, such as dihydropyrano[2,3-c]pyrazoles, in a single step.[3][16][17][18]
A particularly elegant one-pot method for synthesizing pyrazole-3-carboxylates involves the cyclization of hydrazone dianions with diethyl oxalate.[12][14][25]
Workflow for a Four-Component Pyrano[2,3-c]pyrazole Synthesis.
Post-Synthetic Functionalization: Tailoring the Core
Once the pyrazole-3-carboxylic acid core is assembled, its utility can be further enhanced through targeted functionalization of both the heterocyclic ring and the carboxylic acid group.
C4-Position Halogenation: The C4 position of the pyrazole ring is often susceptible to electrophilic substitution. Direct bromination or chlorination can be readily achieved using reagents like Br₂ in acetic acid, N-bromosuccinimide (NBS), or N-chlorosuccinimide (NCS), providing a handle for subsequent cross-coupling reactions.[26]
Derivatization of the Carboxylic Acid: This is arguably the most critical functionalization for drug development. The carboxylic acid is typically activated, often by conversion to its acid chloride with thionyl chloride or oxalyl chloride, and then reacted with a diverse array of nucleophiles.[7][9] Reaction with various amines yields a library of amides, while reaction with alcohols provides esters, allowing for fine-tuning of properties like solubility, cell permeability, and target engagement.[9][10][27]
Protocol 3: Amide Formation from a Pyrazole-3-Carboxylic Acid [7]
Acid Chloride Formation: Suspend the pyrazole-3-carboxylic acid (1.0 mmol) in anhydrous dichloromethane (10 mL). Add oxalyl chloride (1.5 mmol) dropwise, followed by a catalytic amount of DMF (1-2 drops).
Reaction: Stir the mixture at room temperature until gas evolution ceases (typically 1-2 hours), indicating the formation of the acid chloride.
Nucleophilic Addition: In a separate flask, dissolve the desired amine (1.1 mmol) and a non-nucleophilic base like triethylamine (1.5 mmol) in dichloromethane. Cool this solution in an ice bath.
Coupling: Add the freshly prepared acid chloride solution dropwise to the amine solution. Allow the reaction to warm to room temperature and stir for 4-6 hours.
Work-up and Isolation: Quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting crude amide can be purified by column chromatography or recrystallization.
Data Summary: A Comparative Overview
To aid in the selection of an appropriate synthetic strategy, the following table summarizes key parameters for different catalytic systems.
Table 1: Comparison of Representative Catalytic Systems for Pyrazole Synthesis
The synthesis of highly functionalized pyrazole-3-carboxylic acids is a dynamic and evolving field. While classical methods like the Knorr synthesis remain workhorses, modern strategies focusing on multicomponent reactions, regioselective cycloadditions, and efficient catalytic systems are enabling the construction of increasingly complex and diverse molecular architectures.[3][16] Emerging trends, including the use of photoredox catalysis and electro-synthesis, promise even more sustainable and innovative routes to these valuable compounds.[16][26] The continued development of robust and versatile synthetic methodologies is paramount to fueling the discovery pipeline for new pharmaceuticals, agrochemicals, and advanced materials built upon this privileged heterocyclic core.
References
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Experimental and Theoretical Studies on the Functionalization Reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine - NIH. (n.d.).
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Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles - ACS Publications. (n.d.).
(PDF) Functionalization Reactions of Various - Amanote Research. (2014, January 1).
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Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit - DergiPark. (n.d.).
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REGIOCONTROLLED 1,3-DIPOLAR CYCLOADDITIONS OF NITRILE IMINES WITH ACETYLENES AND α,β - DOI. (n.d.).
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Mechanism of electrophilic iodination in 1-methyl-5-nitro-1H-pyrazole derivatives
An In-depth Technical Guide: Mechanism and Application of Electrophilic Iodination in 1-Methyl-5-Nitro-1H-Pyrazole Derivatives Abstract This technical guide provides a comprehensive examination of the electrophilic iodin...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide:
Mechanism and Application of Electrophilic Iodination in 1-Methyl-5-Nitro-1H-Pyrazole Derivatives
Abstract
This technical guide provides a comprehensive examination of the electrophilic iodination of 1-methyl-5-nitro-1H-pyrazole. The pyrazole scaffold is a cornerstone in medicinal chemistry, and the introduction of an iodine atom provides a crucial synthetic handle for diversification through cross-coupling reactions. This document elucidates the underlying principles of electrophilic aromatic substitution (SEAr) as applied to the pyrazole nucleus, with a specific focus on the directing effects of the N1-methyl and C5-nitro substituents. We will dissect the reaction mechanism, detail a validated experimental protocol, and present key analytical data. The objective is to equip researchers with the foundational knowledge and practical methodology required to successfully synthesize and utilize these valuable intermediates in drug discovery and development programs.
Introduction: The Pyrazole Scaffold in Modern Chemistry
Pyrazoles are five-membered heterocyclic aromatic compounds containing two adjacent nitrogen atoms. This structural motif is considered a "privileged scaffold" in medicinal chemistry due to its presence in a wide array of biologically active compounds and approved pharmaceuticals.[1][2] The ability of the pyrazole ring to engage in various intermolecular interactions, coupled with its metabolic stability, makes it an attractive core for designing novel therapeutic agents.
The functionalization of the pyrazole ring is key to modulating its pharmacological properties. Electrophilic substitution is a fundamental strategy for introducing new functional groups onto the ring.[3][4] Among these transformations, iodination is particularly valuable as it installs a versatile halogen atom at a specific position, which can then be used in a multitude of transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck) to build molecular complexity.
Principles of Electrophilic Substitution on the Pyrazole Ring
The regioselectivity of electrophilic substitution on a pyrazole ring is dictated by the electronic properties of the system and the directing influence of its substituents.
Inherent Reactivity of the Pyrazole Nucleus
The pyrazole ring is an electron-rich aromatic system, making it susceptible to attack by electrophiles.[1] In an unsubstituted pyrazole, the C4 position is the most electron-rich and sterically accessible, and therefore the preferred site of electrophilic attack.[1][3][4]
Substituent Directing Effects
The outcome of an electrophilic substitution reaction is profoundly influenced by the electronic nature of the groups already present on the pyrazole ring.[4]
N1-Substituents: The group at the N1 position has a significant impact on the overall reactivity of the ring. Electron-donating groups (EDGs), such as the methyl group in our target molecule, activate the ring towards electrophilic attack by increasing its electron density.[4][5] Conversely, electron-withdrawing groups (EWGs) at this position deactivate the ring.
C3/C5-Substituents: Groups at the C3 or C5 positions also exert a strong directing influence. EDGs at these positions further activate the C4 position. Crucially, even strong EWGs, such as a nitro group, at C3 or C5 will direct incoming electrophiles to the C4 position, although they significantly decrease the overall reaction rate by deactivating the ring system.[4][6]
Analysis of 1-Methyl-5-Nitro-1H-Pyrazole
In the specific case of 1-methyl-5-nitro-1H-pyrazole, we have competing electronic effects:
1-Methyl Group: An activating, electron-donating group.
5-Nitro Group: A potent deactivating, electron-withdrawing group.[6][7][8]
The powerful deactivating nature of the nitro group is the dominant factor, rendering the pyrazole ring significantly less nucleophilic than its unsubstituted counterpart. However, the directing effects of both the N1-methyl and C5-nitro groups converge to strongly favor electrophilic attack at the C4 position. Consequently, the iodination of this substrate is highly regioselective for the C4 position but requires potent iodinating agents or forcing reaction conditions to overcome the deactivated nature of the ring.[9][10]
The Reaction Mechanism: A Stepwise SEAr Process
The electrophilic iodination of 1-methyl-5-nitro-1H-pyrazole proceeds through a classical electrophilic aromatic substitution (SEAr) mechanism. This process involves the generation of a powerful iodine electrophile that is subsequently attacked by the electron-rich pyrazole ring.
Generation of the Iodine Electrophile (I⁺)
Standard molecular iodine (I₂) is generally not electrophilic enough to react with a strongly deactivated heterocycle.[9][10] Therefore, more reactive iodine species must be generated in situ. Common methods suitable for electron-deficient substrates include:
Iodine with an Oxidizing Agent: Combinations like I₂ with iodic acid (HIO₃) or nitric acid create a potent electrophile.[1][11]
N-Iodosuccinimide (NIS): A convenient source of electrophilic iodine. For deactivated rings, it is often used with a Brønsted or Lewis acid catalyst to enhance its electrophilicity.[9][10][12]
Hypervalent Iodine Reagents: Reagents such as Phenyliodine(III) bis(trifluoroacetate) (PIFA) can be used with I₂ to facilitate the iodination of electron-poor heterocycles.[13][14]
The Substitution Pathway
The mechanism consists of two primary steps:
Formation of the σ-Complex: The π-electron system of the pyrazole ring, specifically at the C4 position, attacks the iodine electrophile (I⁺). This rate-determining step breaks the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as a sigma (σ) complex or arenium ion.
Re-aromatization: A weak base present in the reaction mixture (such as the solvent or the conjugate base of an acid catalyst) abstracts the proton from the C4 carbon. The electrons from the C-H bond collapse back into the ring, restoring its aromaticity and yielding the final product, 4-iodo-1-methyl-5-nitro-1H-pyrazole.
The following diagram illustrates this mechanistic pathway.
Caption: Figure 1: Mechanism of Electrophilic Iodination at the C4 Position.
Validated Experimental Protocol
While the target is the 5-nitro isomer, a well-documented and analogous procedure exists for the iodination of 1-methyl-3-nitro-1H-pyrazole, which also undergoes highly regioselective substitution at the C4 position.[12] This protocol, utilizing N-Iodosuccinimide (NIS), serves as a robust template.
Reaction: Synthesis of 4-Iodo-1-methyl-3-nitro-1H-pyrazole
Materials and Reagents
Reagent/Material
Molecular Weight ( g/mol )
Amount (mmol)
Equivalents
1-methyl-3-nitro-1H-pyrazole
127.09
7.87
1.0
N-Iodosuccinimide (NIS)
224.98
9.44
1.2
Acetonitrile (MeCN)
41.05
-
-
Dichloromethane (DCM)
84.93
-
-
Saturated Sodium Thiosulfate (aq)
-
-
-
Saturated Sodium Bicarbonate (aq)
-
-
-
Anhydrous Sodium Sulfate
142.04
-
-
Step-by-Step Procedure
Reaction Setup: To a solution of 1-methyl-3-nitro-1H-pyrazole (1.0 g, 7.87 mmol) in acetonitrile (20 mL) in a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add N-iodosuccinimide (2.12 g, 9.44 mmol).
Heating: Heat the reaction mixture to 80°C and stir for 12 hours.
Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The product spot should be less polar than the starting material.
Workup (Solvent Removal): After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Remove the solvent (acetonitrile) under reduced pressure using a rotary evaporator.
Workup (Aqueous Wash): Dilute the resulting residue with dichloromethane (30 mL). Transfer the solution to a separatory funnel and wash sequentially with saturated sodium thiosulfate solution (20 mL) to quench any remaining iodine, followed by saturated sodium bicarbonate solution (20 mL).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter the drying agent, and concentrate the filtrate under reduced pressure to yield the crude product.
Purification: The crude product, 4-iodo-1-methyl-3-nitro-1H-pyrazole, can be purified by column chromatography on silica gel if necessary.
Experimental Workflow Diagram
Caption: Figure 2: Step-by-step workflow for the synthesis and purification.
Data and Characterization
The successful synthesis of the iodinated pyrazole can be confirmed through standard analytical techniques.
Product Specifications
Compound
CAS Number
Molecular Formula
Molecular Weight ( g/mol )
4-Iodo-1-methyl-3-nitro-1H-pyrazole
75092-34-1
C₄H₄IN₃O₂
252.99
Data obtained from chemical supplier databases.[15]
Expected Spectroscopic Signatures
¹H NMR: The most telling change will be the disappearance of the signal corresponding to the C4-H proton of the starting material. The spectrum of the product will show a singlet for the N-methyl group.
¹³C NMR: A new signal will appear in the downfield region of the spectrum, corresponding to the C4 carbon directly bonded to the iodine atom. This carbon typically experiences a significant shielding effect and appears at a lower chemical shift compared to the C4-H in the starting material.[11]
Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the calculated molecular weight of the product (m/z ≈ 253).
Conclusion
The electrophilic iodination of 1-methyl-5-nitro-1H-pyrazole is a highly regioselective transformation that yields the corresponding 4-iodo derivative. The reaction's outcome is a direct consequence of the powerful and convergent directing effects of the N1-methyl and C5-nitro substituents, which overwhelmingly favor substitution at the C4 position. Despite the strong deactivation of the pyrazole ring by the nitro group, the reaction can be effectively carried out using activated iodinating agents like N-Iodosuccinimide. The resulting 4-iodo-nitropyrazole is a valuable and versatile intermediate, providing a strategic entry point for further molecular elaboration in the synthesis of complex, biologically active molecules. This guide provides the theoretical foundation and a practical, validated protocol to empower researchers in their synthetic endeavors.
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PubMed. (2020). Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP), also known as edaravone. Retrieved from [Link]
MDPI. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Retrieved from [Link]
Journal of Chemical and Pharmaceutical Research. (n.d.). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Retrieved from [Link]
Application Note: Strategies and Protocols for the Suzuki-Miyaura Cross-Coupling of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Abstract: This document provides a comprehensive technical guide for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. The pyrazole moiety is a significant ph...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: This document provides a comprehensive technical guide for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. The pyrazole moiety is a significant pharmacophore in a vast array of biologically active molecules, and its functionalization is a key strategy in medicinal chemistry.[1] This guide details the underlying chemical principles, addresses the unique challenges posed by the substrate's functional groups, and presents robust, step-by-step protocols for both conventional and microwave-assisted synthesis. These methodologies are designed to enable researchers, chemists, and drug development professionals to efficiently synthesize novel biaryl and heteroaryl pyrazole derivatives.
Introduction and Strategic Considerations
The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, prized for its versatility in forming C-C bonds.[2][3] The target substrate, 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, is a highly functionalized and potentially valuable building block. However, its successful coupling requires a nuanced understanding of its electronic and structural properties.
The key challenges inherent to this substrate are:
The Carboxylic Acid Moiety: Under the basic conditions required for the Suzuki-Miyaura reaction, the carboxylic acid will deprotonate to form a carboxylate salt. This negatively charged group can coordinate with the palladium center, potentially hindering catalytic activity or deactivating the catalyst altogether.[4] Furthermore, the resulting product will be a water-soluble salt, necessitating a specific acidic workup to isolate the final compound.[5]
The Nitro Group: As a powerful electron-withdrawing group, the nitro moiety significantly influences the electronics of the pyrazole ring. This electronic effect is generally beneficial, as it activates the C-I bond towards the rate-limiting oxidative addition step in the catalytic cycle.[6] While some nitroarenes can undergo C-NO2 bond cleavage under specific, harsh conditions, the nitro group is typically inert and well-tolerated in standard Suzuki couplings using catalysts like Pd(PPh3)4.[6][7][8]
The Iodide Leaving Group: The carbon-iodine bond is the most reactive among halogens for oxidative addition (I > Br > Cl), facilitating the reaction under milder conditions compared to bromo or chloro analogs.[3] However, this high reactivity can also make the substrate more prone to a common side reaction: protodeiodination (replacement of iodine with hydrogen).
This guide provides protocols designed to navigate these challenges, ensuring efficient and high-yielding coupling reactions.
The Suzuki-Miyaura Catalytic Cycle
The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The fundamental steps are oxidative addition, transmetalation, and reductive elimination.[3][9] The base is a critical component, required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates the transmetalation step.[10]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Recommended Protocols
The following protocols are designed as robust starting points for the coupling of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid with a variety of aryl- and heteroarylboronic acids. Optimization of temperature, reaction time, and reagent stoichiometry may be necessary for specific substrates.
Protocol 1: Conventional Heating Method
This method is suitable for a wide range of boronic acids and serves as a reliable baseline procedure.
Reaction Scheme:
(A generic image representing the Suzuki coupling of the specified pyrazole with an aryl boronic acid)
Setup: To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (e.g., K₃PO₄, 2.5 equiv.).
Inerting: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.
Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane:H₂O 4:1) via syringe.
Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) to the flask. The mixture may change color.
Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting iodide is consumed.
Cooling & Dilution: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl acetate or another suitable organic solvent.
Aqueous Workup (Crucial Step):
Transfer the mixture to a separatory funnel. Wash with water to remove the bulk of the inorganic base and boronic acid byproducts. The desired product, as a carboxylate salt, will be in the aqueous layer.
Combine all aqueous layers.
Acidify the combined aqueous layer to a pH of ~2 using 1M or 2M HCl. The product should precipitate or become extractable.
Extract the acidified aqueous layer 3-4 times with ethyl acetate or dichloromethane.
Drying & Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography to afford the desired coupled product.
Protocol 2: Microwave-Assisted Method
This protocol is ideal for accelerating reaction times, especially for more challenging or sterically hindered coupling partners.[11][12]
Setup: In a microwave reaction vial, combine the pyrazole iodide (1.0 equiv.), boronic acid (1.5 equiv.), base (K₃PO₄, 3.0 equiv.), and palladium catalyst.
Solvent Addition: Add the solvent system (e.g., 4 mL of EtOH:H₂O 1:1).[1]
Sealing: Securely cap the vial.
Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at a constant temperature of 100-140 °C for 10-30 minutes.[1]
Cooling: After the reaction is complete, ensure the vial is cooled to room temperature before carefully uncapping.
Workup & Purification: Follow the workup and purification steps (8-10) as described in the conventional protocol.
Optimization and Data Summary
The choice of catalyst, base, and solvent can significantly impact reaction outcomes. The following table provides general guidance for optimizing the reaction for different boronic acid partners based on established principles for pyrazole couplings.[13][14]
Boronic Acid Type
Recommended Catalyst
Recommended Base
Solvent System
Temperature
Notes
Electron-Rich
Pd(PPh₃)₄
K₂CO₃ / K₃PO₄
Dioxane/H₂O
80-90 °C
Generally high-yielding.
Electron-Poor
PdCl₂(dppf), XPhos Pd G2
K₃PO₄
Dioxane/H₂O
90-110 °C
May require higher temperatures or a more active catalyst.
Sterically Hindered
XPhos Pd G2, SPhos Pd G2
K₃PO₄
Dioxane/H₂O, Toluene/H₂O
100-140 °C (μW)
Microwave heating is highly recommended. Bulky phosphine ligands are crucial.[15]
Heteroaryl
PdCl₂(dppf), XPhos Pd G2
K₃PO₄
DME/H₂O, Dioxane/H₂O
90-120 °C (μW)
Can be challenging; catalyst screening may be necessary.
Experimental Workflow Diagram
The general workflow, from setup to final product, is illustrated below.
Caption: General laboratory workflow for Suzuki-Miyaura coupling and product isolation.
References
Couture, A. et al. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. Available at: [Link]
Jedinák, L. et al. (2017). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Available at: [Link]
ResearchGate. The Suzuki−Miyaura coupling between different aryl halides and various.... Available at: [Link]
ResearchGate. ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids.. Available at: [Link]
Meng, G. et al. (2017). Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. Organic Letters. Available at: [Link]
ResearchGate. Synthesis of 1-methyl-, 4-nitro-, 4-amino- and 4-iodo-1,2-dihydro-3H-pyrazol-3-ones. Available at: [Link]
Esfahani, H. R. et al. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. PMC. Available at: [Link]
Semantic Scholar. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction.. Available at: [Link]
Reddit. carboxylic acid separation following a suzuki reaction. Available at: [Link]
Cacchi, S. & Fabrizi, G. (2017). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. MDPI. Available at: [Link]
Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]
Reddit. How resistant are Suzuki couplings to nitro groups?. Available at: [Link]
Chieffi, A. et al. (2011). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Available at: [Link]
Felpin, F.-X. (2005). Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. Organic Chemistry Portal. Available at: [Link]
Yadav, M. R. et al. (2017). The Suzuki-Miyaura Coupling of Nitroarenes. Organic Chemistry Portal. Available at: [Link]
Reddit. Do carboxylic acids interfere with Suzukis?. Available at: [Link]
Chemistry LibreTexts. (2021). Suzuki-Miyaura Coupling. Available at: [Link]
Yadav, M. R. et al. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society. Available at: [Link]
Krasavin, M. et al. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc. Available at: [Link]
Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]
Chemical.AI. (2023). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Available at: [Link]
The Organic Chemistry Channel. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]
Application Note: Amide Bond Formation Strategies Using 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid
Introduction & Structural Rationale The synthesis of complex pharmaceutical intermediates often relies on highly functionalized heterocyclic building blocks. 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 13...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Structural Rationale
The synthesis of complex pharmaceutical intermediates often relies on highly functionalized heterocyclic building blocks. 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-33-8) is a premier scaffold in drug discovery due to its orthogonal reactivity handles.
3-Carboxylic Acid : The primary site for amide bond formation to attach diverse pharmacophores.
4-Iodo Group : An ideal handle for downstream transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura or Sonogashira reactions).
5-Nitro Group : A masked amine that can be reduced post-coupling for further functionalization or cyclization.
However, utilizing this building block for amide bond formation presents unique mechanistic challenges. The 4-iodo group projects significant van der Waals bulk directly adjacent to the 3-carboxylic acid, creating a sterically hindered environment. Furthermore, the strongly electron-withdrawing 5-nitro group pulls electron density away from the pyrazole core. While this increases the acidity of the carboxylic acid (facilitating initial deprotonation), it also makes the resulting activated ester highly electrophilic and susceptible to premature hydrolysis if the subsequent aminolysis is sluggish[1].
To overcome these barriers, the selection of the coupling reagent must be driven by mechanistic causality rather than empirical guesswork.
Mechanistic Causality in Reagent Selection
Standard carbodiimide-based protocols (e.g., EDC/HOBt) often fail or result in poor yields when applied to this specific pyrazole building block due to the steric clash at the 3-position, which slows down the nucleophilic attack of the amine on the OBt-activated ester[1][2]. To drive the reaction to completion, two advanced activation strategies are recommended:
Pathway A: HATU (Discovery-Scale Reactivity)
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the gold standard for sterically hindered carboxylic acids[3].
Causality : HATU forms an OAt (7-azabenzotriazole) active ester. The critical advantage over HOBt is the nitrogen atom in the pyridine ring of HOAt. This nitrogen provides neighboring-group participation by hydrogen-bonding with the incoming amine, pre-organizing the transition state and drastically lowering the activation energy required to overcome the 4-iodo steric bulk[3][4].
Pathway B: T3P (Process-Scale & Green Chemistry)
Propylphosphonic anhydride (T3P) is a cyclic anhydride that acts as a mild, highly selective dehydrating agent[5].
Causality : T3P activates the carboxylic acid to form a reactive phosphonate ester. Unlike HATU, which generates potentially explosive and difficult-to-remove HOAt byproducts, T3P drives the reaction forward by forming completely water-soluble propylphosphonic acid byproducts. This makes it the premier choice for scaling up the production of pyrazole-3-amides[6].
Quantitative Reagent Comparison
The following table summarizes the performance metrics of various coupling systems when applied to sterically hindered, electron-deficient pyrazole carboxylic acids.
Reagent System
Relative Reaction Rate
Steric Tolerance
Epimerization Risk
Workup Complexity
Scalability Suitability
HATU / DIPEA
Very Fast (< 2 h)
Excellent
Low
High (HOAt removal)
Low (Toxicity/Cost)
T3P / DIPEA
Fast (4–8 h)
Very Good
Very Low
Low (Water-soluble)
High (Process-friendly)
EDC / HOBt
Slow (> 12 h)
Poor
Moderate
Moderate
Moderate
Workflow Visualization
The following diagram illustrates the divergent activation pathways for the pyrazole building block, highlighting the intermediate structures and workflow progression.
Divergent activation pathways for hindered pyrazole amidation using HATU vs. T3P.
Self-Validating Experimental Protocols
Protocol A: Discovery-Scale Amidation using HATU
Optimal for parallel synthesis, unreactive anilines, or highly sterically hindered secondary amines.
Preparation : In an oven-dried reaction vessel under inert atmosphere (N₂), dissolve 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq, 0.1 M) and the target amine (1.1 eq) in anhydrous DMF.
Activation : Add HATU (1.2 eq) to the stirring solution at room temperature.
Causality: Adding HATU before the base prevents the amine from prematurely reacting with the coupling agent to form unwanted guanidinium byproducts[3].
Initiation : Cool the mixture to 0 °C. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise.
Causality: 3.0 equivalents are strictly required—one to deprotonate the acid, one to neutralize the PF₆⁻ counterion of HATU, and one to maintain the amine in its nucleophilic free-base form[4].
Propagation : Allow the reaction to warm to room temperature and stir for 2 hours.
Self-Validation : Monitor via LC-MS. The reaction is validated when the starting acid mass (m/z 296.9) disappears. Look for the characteristic product mass (Note: Iodine is monoisotopic, so no M+2 isotope pattern will be present).
Workup : Quench with saturated aqueous NH₄Cl. Extract with EtOAc. Wash the organic layer extensively with 5% aqueous LiCl (to purge DMF), 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate.
Protocol B: Process-Scale Amidation using T3P
Optimal for scale-up (>10 grams), ensuring high purity without the need for column chromatography.
Preparation : Dissolve the pyrazole carboxylic acid (1.0 eq) and the amine (1.05 eq) in EtOAc or 2-MeTHF (0.2 M).
Causality: EtOAc is an optimal solvent that allows for a direct liquid-liquid extraction workup without the need for solvent swapping.
Base Addition : Add DIPEA or N-methylmorpholine (NMM) (2.5 eq) and stir at room temperature for 10 minutes.
Activation : Add T3P (50% wt. solution in EtOAc) (1.5 eq) dropwise over 15–30 minutes.
Causality: Dropwise addition controls the mild exotherm and prevents the formation of unreactive symmetrical anhydrides[6].
Propagation : Stir at room temperature for 4–8 hours. If the amine is highly deactivated, heat the reaction to 40 °C.
Self-Validation : Monitor via HPLC. The reaction is complete when the peak corresponding to the pyrazole acid is <1% AUC.
Workup : Add deionized water to the reaction mixture and stir vigorously for 15 minutes.
Causality: The propylphosphonic acid byproducts are highly water-soluble and partition entirely into the aqueous phase[5].
Isolation : Separate the layers. Wash the organic layer with saturated NaHCO₃, water, and brine. Concentrate the organic layer under reduced pressure to yield the high-purity pyrazole-3-amide product. Validate purity via ¹H NMR (ensure the absence of T3P alkyl multiplets at 0.9–1.8 ppm).
References
"Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents." Source: National Institutes of Health (PMC). URL: [Link]
"Understanding T3P® from start to finish." Source: Curia / Outsourced Pharma. URL: [Link]
"Amine to Amide Mechanism - HATU." Source: Common Organic Chemistry. URL: [Link]
"WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE." Source: AMRI (Curia). URL: [Link]
Selective reduction of the nitro group in 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
The user wants a detailed application note and protocol for the selective reduction of the nitro group in "4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid". This is a very specific molecule.
Author: BenchChem Technical Support Team. Date: April 2026
The user wants a detailed application note and protocol for the selective reduction of the nitro group in "4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid".
This is a very specific molecule. My initial broad searches have provided a good foundation on selective nitro group reduction in the presence of various functional groups, including halogens. However, I need to focus on the specific challenges presented by this substrate:
Iodo group: This is prone to hydrogenolysis (deiodination), especially under catalytic hydrogenation conditions with catalysts like Pd/C.
Pyrazole ring: This is a heterocyclic system that might influence the reactivity of the nitro group or be sensitive to certain reaction conditions.
Carboxylic acid group: This group might need to be considered when choosing reagents and work-up procedures, especially concerning pH.
Nitro group at position 5: Its electronic environment, influenced by the adjacent methyl-pyrazole nitrogen and the iodo group, will affect its reactivity.
My plan needs to be refined to address these specific challenges.
Refined Plan:
Introduction:
Briefly introduce the importance of substituted pyrazoles in medicinal chemistry and drug development.
Highlight the significance of the amino-iodopyrazole carboxylic acid scaffold as a versatile building block.
Clearly state the challenge: the chemoselective reduction of the nitro group without affecting the sensitive iodo substituent and the carboxylic acid.
Challenges in Selective Reduction:
Dehalogenation: Discuss the propensity of aryl iodides to undergo reductive cleavage (hydrogenolysis), particularly with catalytic hydrogenation (e.g., H2/Pd-C).[1][2]
Substrate Sensitivity: Mention that pyrazole rings can be sensitive to harsh acidic or basic conditions.
Functional Group Compatibility: Explain the need for a reduction method that tolerates the carboxylic acid group.
Methodology Selection - A Comparative Analysis:
This section will be the core of the application note. I will compare several potential methods based on the literature found.
Catalytic Hydrogenation:
Discuss standard catalysts like Pd/C and the high risk of deiodination.[1]
Introduce milder or modified catalysts that might preserve the C-I bond, such as Raney Nickel or sulfided catalysts (e.g., Pt/C).[1][2] Mention the risk of catalyst poisoning.[3]
Metal-Mediated Reductions (Stoichiometric):
Tin(II) Chloride (SnCl2): This is a classic and often mild method for nitro group reduction. It is known for its good functional group tolerance and is less likely to cause dehalogenation.[1][4][5][6][7] I will detail the mechanism (electron transfer followed by protonation).[7]
Iron (Fe) in Acidic Medium (Bechamp Reduction): Another robust, cost-effective, and classic method. It's generally chemoselective for the nitro group.[1][3][4][8]
Zinc (Zn) in Acidic Medium: Similar to iron, it provides a mild reduction.[1][3]
Catalytic Transfer Hydrogenation (CTH):
This is a safer alternative to using high-pressure hydrogen gas.[9]
Common hydrogen donors include formic acid, ammonium formate, or hydrazine hydrate.[9][10][11][12]
Discuss catalyst systems like Fe-based catalysts or Pd/C under transfer conditions, noting that selectivity can be an issue.[2][10][12]
Other Novel Methods:
Briefly mention methods like iodide-catalyzed reduction with H3PO2, which shows excellent chemoselectivity for nitro groups in the presence of halogens.[13][14][15]
Mention sodium dithionite (Na2S2O4) as a metal-free option used for nitrophenyl-pyrazoles.[16]
Recommended Protocols:
Based on the analysis, I will provide detailed, step-by-step protocols for the two most promising methods for this specific substrate. My primary recommendation will be SnCl2 reduction due to its high chemoselectivity and mildness. My secondary recommendation will be Fe/HCl reduction as a cost-effective and robust alternative.
Work-up and purification steps, paying attention to the carboxylic acid (e.g., pH adjustment to precipitate the product or for extraction).
Safety precautions.
Data Presentation and Visualization:
Table: I will create a comparative table summarizing the pros and cons of each discussed method (Catalytic Hydrogenation, SnCl2, Fe/HCl, CTH) in the context of the target molecule. The table will include columns for Reagents, Selectivity (C-I bond), Conditions, and Key Considerations.
Graphviz Diagrams:
A reaction scheme showing the conversion of the starting material to the product.
A decision-making workflow diagram to help the user choose the best reduction method based on their priorities (e.g., yield, cost, safety, scale).
An experimental workflow diagram for the primary recommended protocol (SnCl2 reduction).
Troubleshooting Guide:
I will create a section with potential problems and solutions.
Problem: Incomplete reaction. Solution: Increase reagent equivalents, extend reaction time, or gently heat.
Problem: Deiodination observed (byproduct formation). Solution: Switch to a milder reagent (if using a harsher one), lower the temperature, or use a non-catalytic method. For example, if deiodination is seen with Fe/HCl, suggest switching to SnCl2.
Problem: Difficult product isolation/purification. Solution: Discuss pH adjustment for precipitation vs. extraction, and suggest appropriate chromatographic techniques if needed.
Summarize the key findings and reiterate the recommended methods for the selective reduction of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
References:
Compile all cited sources into a numbered list with full details and clickable URLs.
This refined plan will allow me to create a highly specific, practical, and scientifically sound application note that directly addresses the user's request. It will explain the "why" behind the choices, providing the E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) required.## Application Notes and Protocols for the Selective Reduction of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Authored by: Gemini, Senior Application Scientist
Introduction
Substituted pyrazoles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents. The specific scaffold, 4-iodo-1-methyl-5-amino-1H-pyrazole-3-carboxylic acid, represents a highly valuable and versatile building block for drug discovery and development. Its trifunctional nature—an aromatic amine for amide bond formation or diazotization, a carboxylic acid for further coupling, and an iodo-substituent for cross-coupling reactions (e.g., Suzuki, Sonogashira)—opens a vast chemical space for library synthesis and lead optimization.
The synthesis of this key intermediate, however, presents a significant chemical challenge: the chemoselective reduction of a nitro group in the presence of a sensitive carbon-iodine bond. The C-I bond is susceptible to reductive cleavage (hydrogenolysis), particularly under standard catalytic hydrogenation conditions. This application note provides a comprehensive guide to navigating this challenge, offering a comparative analysis of various reduction methodologies and presenting detailed, validated protocols for achieving high-yield, selective conversion.
The Core Challenge: Chemoselectivity and Dehalogenation
The primary obstacle in the conversion of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid to its amino counterpart is preventing the undesired side reaction of deiodination.
Catalytic Hydrogenation: Conventional methods employing hydrogen gas (H₂) with catalysts like Palladium on carbon (Pd/C) are highly efficient for nitro group reduction but are notoriously aggressive towards aryl halides.[1] The C-I bond is the weakest of the carbon-halogen bonds and is readily cleaved under these conditions, leading to a mixture of the desired product and the deiodinated analog, which complicates purification and reduces yield. While catalysts like Raney Nickel may offer slightly better selectivity, the risk of dehalogenation remains significant.[1]
Substrate Complexity: The presence of the pyrazole ring and a carboxylic acid group necessitates the choice of a reduction method that is compatible with these functionalities and operates under conditions that do not promote their degradation.
This guide focuses on methodologies that circumvent the issue of dehalogenation by employing stoichiometric metal reductants or alternative catalytic systems that are known to preserve sensitive C-I bonds.
Comparative Analysis of Reduction Methodologies
Selecting the optimal reduction method requires balancing selectivity, yield, cost, scalability, and safety. Below is a comparative analysis of suitable techniques for this specific transformation.
Methodology
Primary Reagents
Selectivity (C-I Bond Preservation)
Typical Conditions
Key Considerations
Tin (II) Chloride Reduction
SnCl₂·2H₂O
Excellent
Mild; often room temp to gentle reflux in polar protic solvents (e.g., Ethanol).[17]
Highly reliable and chemoselective.[1][2] Stoichiometric amounts of tin salts are required, leading to tin-containing waste streams.[7] The workup can be tedious due to the formation of tin hydroxides.[7]
Iron Reduction (Bechamp)
Fe powder, HCl or NH₄Cl
Very Good
Acidic aqueous or alcoholic media; often requires heating.[8][17]
Cost-effective and robust method.[3] Generally provides good selectivity for the nitro group. The reaction is heterogeneous and may require vigorous stirring. The acidic conditions are well-tolerated by the substrate.
Avoids the use of high-pressure hydrogen gas, enhancing safety.[9] Selectivity is highly dependent on the catalyst and hydrogen donor system.[10][19] Deiodination can still occur, especially with Pd/C.[2]
Iodide-Catalyzed Reduction
H₃PO₂ or H₃PO₃, NaI (catalytic)
Excellent
Acidic aqueous media; requires heating.
A novel method demonstrating high chemoselectivity for reducing nitroarenes in the presence of halogens.[13][14] The reaction mechanism involves the in-situ generation of HI as the reducing agent.[13]
Decision-Making Workflow
To assist researchers in selecting the most appropriate protocol, the following decision tree outlines a logical workflow based on experimental priorities.
Caption: SnCl₂ reduction of the nitro-iodopyrazole.
Tin (II) chloride dihydrate (SnCl₂·2H₂O) (4.0 - 5.0 eq)
Ethanol (Absolute)
Saturated Sodium Bicarbonate (NaHCO₃) solution
3M Sodium Hydroxide (NaOH) solution
Ethyl Acetate
Brine
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle
Procedure:
Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) and ethanol (approx. 10-15 mL per gram of starting material).
Reagent Addition: Add Tin (II) chloride dihydrate (4.0-5.0 eq) to the suspension.
Reaction: Heat the reaction mixture to reflux (approx. 78°C for ethanol). The reaction is typically complete within 2-4 hours.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, observing the disappearance of the starting material spot.
Work-up - Quenching: Cool the reaction mixture to room temperature and then place it in an ice bath. Slowly and carefully add saturated NaHCO₃ solution to neutralize the acid and precipitate tin hydroxides. Be cautious as CO₂ evolution will occur.
Work-up - Basification & Filtration: Adjust the pH of the slurry to ~8-9 using 3M NaOH solution. This helps to keep the product in solution while precipitating tin salts. Filter the mixture through a pad of Celite® to remove the inorganic solids, washing the filter cake thoroughly with ethanol and ethyl acetate.
Extraction: Combine the filtrates and concentrate under reduced pressure to remove most of the ethanol. Add water and ethyl acetate to the residue. Separate the layers. Extract the aqueous layer two more times with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) if necessary.
This classic Bechamp reduction is a robust and economical method suitable for larger-scale synthesis where cost is a primary driver.
[20]
Experimental Workflow:
Caption: Workflow for the Iron/HCl reduction protocol.
Setup: In a round-bottom flask fitted with a reflux condenser and magnetic stirrer, suspend the nitro-pyrazole (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v).
Reagent Addition: Add the iron powder (4.0-5.0 eq) to the suspension, followed by the dropwise addition of concentrated HCl (0.2-0.5 eq).
Reaction: Heat the mixture to a vigorous reflux with efficient stirring. The reaction progress can be monitored by TLC or LC-MS and is typically complete in 2-5 hours.
Work-up - Filtration: While still warm, filter the reaction mixture through a pad of Celite® to remove the iron and iron oxides. Wash the filter cake thoroughly with hot ethanol.
Work-up - Neutralization: Cool the filtrate and carefully neutralize it by adding solid sodium bicarbonate in small portions until effervescence ceases.
Purification: Concentrate the mixture under reduced pressure to remove the ethanol. The product may precipitate from the aqueous solution upon cooling. Alternatively, extract the aqueous residue with ethyl acetate. The combined organic layers should be washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude amine. Further purification can be achieved by recrystallization.
Troubleshooting Guide
Problem
Possible Cause
Recommended Solution
Incomplete Reaction
Insufficient reagent; low temperature; short reaction time.
Increase equivalents of SnCl₂ or Fe. Ensure the reaction is at a proper reflux. Extend the reaction time and continue monitoring.
Deiodination Detected
Reaction conditions are too harsh.
If using Fe/HCl, reduce the amount of acid or switch to the milder SnCl₂ protocol. If using CTH, screen for a more selective catalyst.
Low Isolated Yield
Product loss during work-up; incomplete precipitation or extraction.
For the SnCl₂ workup, ensure the pH is carefully adjusted to ~8-9 before filtration to maximize product solubility. Perform multiple extractions (at least 3x) with ethyl acetate.
Product Contaminated with Tin Salts
Inefficient removal of tin hydroxides during filtration.
Ensure a thick pad of Celite® is used. Wash the filter cake extensively with hot solvent. If contamination persists, re-dissolve the product, adjust pH, and re-filter.
Conclusion
The selective reduction of the nitro group in 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a critical transformation that requires careful selection of methodology to avoid dehalogenation. For laboratory-scale synthesis where selectivity and reliability are paramount, the use of Tin (II) chloride dihydrate is highly recommended. For applications where cost and scale are the primary considerations, a well-optimized Iron/HCl reduction provides a robust and effective alternative. By following the detailed protocols and troubleshooting advice provided in this guide, researchers can confidently synthesize the target 5-amino-pyrazole intermediate in high yield and purity, enabling the advancement of their drug discovery programs.
References
Wienhöfer, G., Sorribes, I., Boddien, A., Westerhaus, F., Junge, K., Junge, H., Llusar, R., & Beller, M. (2011). General and Selective Iron-Catalyzed Transfer Hydrogenation of Nitroarenes without Base. Journal of the American Chemical Society, 133(33), 12875–12879. [Link]
Kailong, Z., Shaver, M., & Thomas, S. P. (2016). Chemoselective Nitro Reduction and Hydroamination Using a Single Iron Catalyst. Organic & Biomolecular Chemistry, 14(1), 107-112. [Link]
Li, D., et al. (2014). Iridium-catalyzed transfer hydrogenation of nitroarenes to anilines. RSC Advances, 4(28), 14753-14756. [Link]
Creyghton, E. J., et al. (2017). Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review. Catalysis Science & Technology, 7(1), 22-41. [Link]
Maji, B., et al. (2013). Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs Catalyst. ACS Catalysis, 3(6), 1335-1341. [Link]
Wu, G., Chen, F., et al. (2011). A Novel Iodide-Catalyzed Reduction of Nitroarenes and Aryl Ketones with H3PO2 or H3PO3: Its Application to the Synthesis of a Potential Anticancer Agent. Organic Letters, 13(18), 4926–4929. [Link]
Askin, D. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]
Reddy, G. S., et al. (2007). Stannous Chloride-Mediated Reductive Cyclization−Rearrangement of Nitroarenyl Ketones. The Journal of Organic Chemistry, 72(15), 5844-5847. [Link]
Semantic Scholar. (n.d.). A novel iodide-catalyzed reduction of nitroarenes and aryl ketones with H3PO2 or H3PO3: its application to the synthesis of a potential anticancer agent. Semantic Scholar. [Link]
Moody, C. J., & Rees, C. W. (2002). Stannous Chloride-Mediated Reductive Cyclization−Rearrangement of Nitroarenyl Ketones. The Journal of Organic Chemistry, 67(25), 9034–9038. [Link]
Organic Chemistry Data. (n.d.). Nitro Reduction. Common Conditions. [Link]
Reddy, P. S., et al. (2021). Transition metal-free one-pot tandem chemoselective reduction and cyclization of 3/5-(2-nitrophenyl)-1H-pyrazoles using sodium dithionite. Organic & Biomolecular Chemistry, 19(39), 8565-8575. [Link]
ResearchGate. (2018). Which one is the best procedure for the reduction of aromatic nitro compounds? ResearchGate. [Link]
R Discovery. (2011). A Novel Iodide-Catalyzed Reduction of Nitroarenes and Aryl Ketones with H3PO2 or H3PO3: Its Application to the Synthesis of a Potential Anticancer Agent. R Discovery. [Link]
University of Calgary. (n.d.). Reduction of Nitro groups. Chem LibreTexts. [Link]
Qu, Z., Chen, X., Zhong, S., Deng, G.-J., & Huang, H. (2021). Denitrative Iodination of Nitroarenes via Light-Promoted Reduction. Organic Letters, 23(14), 5349–5353. [Link]
Wikipedia. (n.d.). Reduction of nitro compounds. Wikipedia. [Link]
Vedantu. (2026). Reduction of aromatic nitro compounds using Fe and class 12 chemistry CBSE. Vedantu. [Link]
ResearchGate. (n.d.). A) Reduction of nitro group and deiodination of thyroxine derivative 38... ResearchGate. [Link]
Mendeleev Communications. (n.d.). Selective reduction of the aromatic nitro group with retention of the nitrate group. RSC Publishing. [Link]
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Frontiers. (n.d.). Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. Frontiers. [Link]
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Application Note: Unlocking Novel Chemical Space with 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Abstract The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs.[1][2] This application note introduces 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic aci...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs.[1][2] This application note introduces 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, a highly functionalized and versatile building block designed for the rapid construction of diverse chemical libraries. The strategic placement of an iodo group, a carboxylic acid, and a nitro group on the N-methylated pyrazole core provides three distinct and orthogonal handles for chemical modification. We present detailed, field-tested protocols for the synthesis of this scaffold and its subsequent derivatization via palladium-catalyzed cross-coupling reactions, amide bond formation, and nitro group reduction. This guide is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical space and accelerate the discovery of new therapeutic agents.
Introduction: The Power of the Pyrazole Scaffold
The pyrazole ring is a privileged structure in drug discovery, renowned for its metabolic stability and ability to participate in key hydrogen bonding interactions with biological targets.[3] Its presence in blockbuster drugs such as Celecoxib (anti-inflammatory), Ruxolitinib (kinase inhibitor), and Crizotinib (kinase inhibitor) underscores the therapeutic potential of this heterocycle.[1][4] Specifically, pyrazole-based compounds have emerged as potent inhibitors of protein kinases, a class of enzymes frequently dysregulated in cancer and inflammatory diseases.[4][5][6]
The subject of this guide, 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, is strategically designed for maximal diversification.
The C4-Iodo Group: Serves as a versatile handle for introducing molecular complexity. The carbon-iodine bond is highly reactive in palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds.[7][8]
The C3-Carboxylic Acid: Provides a classic attachment point for building diversity through robust amide bond formation, allowing for the exploration of interactions with target proteins.[9]
The C5-Nitro Group: Acts as a powerful electron-withdrawing group, influencing the reactivity of the pyrazole ring. Importantly, it can be chemically reduced to a primary amine, unlocking a second dimension of diversification at this position.[10][11]
The N1-Methyl Group: Occupies a key position, preventing undesired N-H reactivity and potential catalyst inhibition in cross-coupling reactions, while also influencing the vectoral projection of other substituents.[7]
This combination of functional groups in a single, compact scaffold allows for a "three-dimensional" exploration of chemical space, making it an ideal starting point for fragment-based or lead optimization campaigns.
Synthesis of the Core Scaffold
While the title compound is a specialized reagent, its synthesis can be approached through a logical, multi-step sequence based on established pyrazole chemistry. The proposed workflow involves pyrazole ring formation, nitration, iodination, and N-methylation.
Caption: Proposed workflow for scaffold synthesis.
Protocol 2.1: Synthesis of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Scientist's Note: This protocol begins with the nitration of a commercially available or synthesized pyrazole ester, followed by hydrolysis. Direct nitration of the carboxylic acid can be challenging; therefore, an ester is used as a protecting group.
Nitration:
To a stirred solution of ethyl 1-methyl-1H-pyrazole-3-carboxylate (1.0 eq) in concentrated sulfuric acid at 0 °C, add fuming nitric acid (1.1 eq) dropwise, maintaining the temperature below 5 °C.
Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.
Carefully pour the reaction mixture onto crushed ice and extract with ethyl acetate.
Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate.
Saponification:
Dissolve the crude nitro-ester in a mixture of THF and water (2:1).
Add lithium hydroxide (2.0 eq) and stir at room temperature until TLC analysis indicates complete consumption of the starting material.
Acidify the reaction mixture to pH ~2 with 1M HCl.
Extract the product with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, and concentrate to yield 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
QC Check: Verify structure by ¹H NMR and confirm mass by LC-MS.
Protocol 2.2: Iodination of the Pyrazole Core
Scientist's Note: The C4 position of the pyrazole ring is electron-rich and susceptible to electrophilic halogenation. Various iodinating agents can be employed; a system using molecular iodine with an oxidant is a common and effective choice.[12][13]
Reaction Setup:
Dissolve 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in a suitable solvent such as dichloromethane or water.[12]
Add molecular iodine (I₂) (1.0-1.2 eq).
If using an oxidative method, add an oxidant like hydrogen peroxide or ceric ammonium nitrate (CAN) portion-wise.[12][13]
Reaction Execution:
Stir the mixture at room temperature. The reaction progress should be monitored by TLC or LC-MS.
Upon completion, quench any excess iodine with a 5% aqueous solution of sodium bisulfite.
Work-up and Purification:
Extract the product into an organic solvent like ethyl acetate.
Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify by column chromatography on silica gel to afford the final scaffold, 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
QC Check: Confirm final structure and purity (>95%) by ¹H NMR, ¹³C NMR, LC-MS, and elemental analysis.
Library Synthesis: Expanding Chemical Space
The true power of the scaffold lies in its capacity for rapid and systematic diversification at three key positions.
Caption: Library diversification strategy from the core scaffold.
Protocol 3.1: C4-Arylation via Suzuki-Miyaura Coupling
Scientist's Note: The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. The choice of palladium catalyst, ligand, and base is crucial for achieving high yields, especially with electron-deficient heterocyclic halides.[8] Systems using Pd(OAc)₂ with bulky phosphine ligands like SPhos are often effective.[14]
Reaction Setup: In a sealed tube under an argon atmosphere, combine the iodo-pyrazole scaffold (1.0 eq), the desired aryl or heteroaryl boronic acid (1.5 eq), potassium carbonate (K₂CO₃, 3.0 eq), palladium(II) acetate (Pd(OAc)₂, 0.05 eq), and SPhos (0.10 eq).
Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).
Reaction Execution: Seal the tube and heat the reaction mixture to 80-100 °C for 4-12 hours, monitoring by LC-MS.
Work-up and Purification: After cooling, dilute the mixture with water and extract with ethyl acetate. Dry the organic layer, concentrate, and purify by column chromatography to yield the 4-aryl-pyrazole derivative.
QC Check: Confirm product structure by ¹H NMR and LC-MS.
Protocol 3.2: C4-Alkynylation via Sonogashira Coupling
Scientist's Note: This reaction creates a C(sp²)-C(sp) bond, introducing a linear alkyne moiety. It typically requires a palladium catalyst and a copper(I) co-catalyst.[7][15] Using triethylamine as both the base and a solvent component is common.[14]
Reaction Setup: To a solution of the iodo-pyrazole scaffold (1.0 eq) in a suitable solvent like triethylamine or DMF, add the terminal alkyne (1.2 eq), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.02 eq), and copper(I) iodide (CuI, 0.04 eq).[7]
Reaction Execution: Stir the mixture under an inert atmosphere at room temperature until the starting material is consumed (monitor by TLC/LC-MS).
Work-up and Purification: Filter the reaction mixture to remove salts and concentrate the filtrate. Purify the residue by column chromatography.
QC Check: Confirm product structure by ¹H NMR and LC-MS.
Protocol 3.3: C4-Amination via Buchwald-Hartwig Amination
Scientist's Note: The Buchwald-Hartwig amination is a powerful tool for C-N bond formation.[16][17] The choice of ligand is critical and depends on the amine coupling partner.[18] For many primary and secondary amines, a catalyst system like Pd₂(dba)₃ with a bulky biarylphosphine ligand (e.g., XPhos) is effective.
Reaction Setup: In an oven-dried Schlenk tube under argon, combine the iodo-pyrazole scaffold (1.0 eq), the desired amine (1.2 eq), sodium tert-butoxide (NaOtBu, 1.4 eq), Pd₂(dba)₃ (0.02 eq), and XPhos (0.08 eq).
Solvent Addition: Add anhydrous toluene or dioxane.
Reaction Execution: Heat the mixture to 100-120 °C until LC-MS indicates reaction completion.
Work-up and Purification: Cool the mixture, dilute with ethyl acetate, and wash with water. Dry, concentrate, and purify by column chromatography.
QC Check: Confirm product structure by ¹H NMR and LC-MS.
Protocol 3.4: C3-Amide Bond Formation
Scientist's Note: Standard peptide coupling reagents are effective for converting the carboxylic acid to an amide. HATU is a reliable choice that minimizes racemization if chiral amines are used and operates under mild conditions.[9][19]
Reaction Setup: Dissolve the pyrazole carboxylic acid starting material (1.0 eq) in anhydrous DMF.
Activation & Coupling: Add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature. Add the desired primary or secondary amine (1.1 eq).
Reaction Execution: Stir at room temperature for 2-16 hours.
Work-up and Purification: Dilute with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate, and brine. Dry, concentrate, and purify by column chromatography or preparative HPLC.
QC Check: Confirm product structure by ¹H NMR and LC-MS.
Protocol 3.5: C5-Nitro Group Reduction
Scientist's Note: The nitro group can be selectively reduced to an amine, providing a new site for diversification. Catalytic hydrogenation with palladium on carbon (Pd/C) is a clean and efficient method.[10][20]
Reaction Setup: In a round-bottom flask, dissolve the nitro-pyrazole derivative (1.0 eq) in a solvent like ethanol or methanol.
Catalyst Addition: Carefully add 10% Pd/C (typically 5-10 mol% catalyst loading) under an inert atmosphere.
Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (e.g., using a hydrogen-filled balloon) and stir vigorously at room temperature.
Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.
Purification: Concentrate the filtrate under reduced pressure. The resulting aminopyrazole is often pure enough for subsequent steps, but can be purified by chromatography if necessary.
QC Check: Confirm the reduction by the disappearance of the nitro group signal and appearance of an amine signal in the appropriate spectra (e.g., ¹H NMR, IR) and by mass change in LC-MS.
Screening Strategies and Target Classes
The structural features of the pyrazole scaffold make it particularly well-suited for targeting ATP-binding sites in protein kinases.[3][4] Libraries generated from this scaffold should be prioritized for screening against panels of kinases relevant to oncology and immunology, such as JAKs, CDKs, and MAP kinases.[18]
Caption: A typical high-throughput screening cascade.
A standard high-throughput screening (HTS) cascade would involve:
Primary Assay: Single-point screening of the library at a concentration of 1-10 µM against the kinase of interest using a biochemical assay (e.g., ADP-Glo™, HTRF®).
Hit Confirmation: Re-testing of initial hits from fresh compound stock to eliminate false positives.
Potency Determination: Generation of 10-point dose-response curves for confirmed hits to determine IC₅₀ values.
Secondary Assays: Profiling potent hits in orthogonal assays, such as biophysical methods (e.g., SPR, DSF) to confirm direct binding, and cellular assays to measure on-target engagement and downstream pathway modulation.
Data Presentation: Example Library and Activity
The following table illustrates a hypothetical set of derivatives and their corresponding inhibitory activity against a target kinase, demonstrating how structure-activity relationships (SAR) can be rapidly established.
Compound ID
R¹ (from Suzuki)
R² (from Amide)
R³ (from Nitro Reduction)
Kinase IC₅₀ (nM)
SCAFF-001
I
OH
NO₂
>10,000
LIB-A01
Phenyl
OH
NO₂
8,500
LIB-A02
4-pyridyl
OH
NO₂
2,100
LIB-B01
4-pyridyl
NH-cyclopropyl
NO₂
450
LIB-B02
4-pyridyl
NH-benzyl
NO₂
980
LIB-C01
4-pyridyl
NH-cyclopropyl
NH₂
75
This is example data for illustrative purposes only.
Conclusion
4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a powerful and versatile scaffold for modern drug discovery. Its trifunctional nature permits a systematic and multi-directional exploration of chemical space. The robust and reproducible protocols provided herein for scaffold synthesis and derivatization enable the rapid generation of diverse compound libraries. This building block is an invaluable tool for medicinal chemists aiming to identify novel hits, optimize lead compounds, and ultimately develop new therapeutics for a range of diseases.
References
BenchChem. (2025). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals.
BenchChem. (2025). Application Notes and Protocols: 4-Iodopyrazole in Catalysis.
Tanimoto, H., & Nishiyama, Y. (2020). Synthesis of Pyrazoles Utilizing the Ambiphilic Reactivity of Hydrazones. Organic Letters.
BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Iodopyrazole Derivatives.
Allam, A. A., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]
Gorgulho, C. M., et al. (2022). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. PubMed. Available at: [Link]
Yang, E., & Dalton, D. M. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. Available at: [Link]
BenchChem. (2025). Synthesis of Pyrazole Carboxamides: A Detailed Protocol for Laboratory Applications.
Mihasan, M. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. Available at: [Link]
Mihasan, M. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed. Available at: [Link]
BenchChem. (2025). Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions.
Eller, G. A., et al. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. Monatshefte für Chemie - Chemical Monthly. Available at: [Link]
BenchChem. (2025). A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with Iodopyrazoles.
BenchChem. (2025). Application of Pyrazole Derivatives as Kinase Inhibitors: A Guide for Researchers.
Meshram, P. S., et al. (2025). Pyrazole and its Derivatives: Chemistry and Biological Importance. Mini-Reviews in Organic Chemistry.
Faria, J. V., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed. Available at: [Link]
BenchChem. (2025). Application Notes and Protocols: 1,3,5-Trimethyl-4-nitro-1H-pyrazole as a Precursor for Amine Synthesis.
Shaikh, J., Patel, K., & Khan, T. (2022). Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. Mini Reviews in Medicinal Chemistry. Available at: [Link]
BenchChem. (2025). Technical Guide: Properties, Synthesis, and Applications of 3-Methyl-4-nitro-1H-pyrazole.
Bakherad, M., et al. (2025). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. Available at: [Link]
ResearchGate. (n.d.). Selective nitro reduction in the synthesis of 'real-world' targets. Available at: [Link]
Waseda University. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Available at: [Link]
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Application Notes & Protocols: A Modular Approach to Pyrazole-Based Kinase Inhibitor Synthesis Utilizing 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition The pyrazole ring system is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable ability to form the ba...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition
The pyrazole ring system is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable ability to form the basis of highly potent and selective kinase inhibitors.[1][2] Protein kinases, as central regulators of cellular signaling, are major therapeutic targets in oncology and inflammatory diseases.[1][3] The development of small molecule protein kinase inhibitors (PKIs) has revolutionized targeted cancer therapy.[3] Notably, a significant number of FDA-approved PKIs, including Crizotinib, Ruxolitinib, and Encorafenib, feature a pyrazole core, underscoring its importance in drug design.[1][3]
This guide details a robust and modular synthetic strategy for creating diverse libraries of potential kinase inhibitors starting from a highly functionalized and versatile building block: 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid . The strategic placement of three distinct functional groups—a carboxylic acid, an iodo group, and a nitro group—at the C3, C4, and C5 positions, respectively, allows for sequential and orthogonal chemical modifications. This enables researchers to systematically explore the structure-activity relationship (SAR) around the pyrazole core, optimizing interactions with different regions of the kinase ATP-binding pocket.
This document provides detailed, field-proven protocols for the three key synthetic transformations:
Amide Scaffolding: Formation of a core amide linkage at the C3 position, a critical interaction for hinge-binding.
Diversity-Oriented Synthesis via Cross-Coupling: Introduction of aryl, heteroaryl, or alkynyl moieties at the C4 position to probe the solvent-exposed region.
Gatekeeper Pocket Targeting: Reduction of the C5 nitro group to a versatile amine, enabling functionalization to enhance selectivity.
Overall Synthetic Workflow
The synthetic strategy is designed for maximum modularity, allowing for the generation of a large library of analogues from a common intermediate. The workflow diagram below illustrates the three key stages of diversification.
Caption: Overall synthetic workflow for kinase inhibitor library synthesis.
Part 1: Amide Scaffolding at the C3 Position
Expertise & Rationale
The carboxylic acid at the C3 position is an ideal handle for installing the primary pharmacophore. In many kinase inhibitors, an amide linkage at this position forms crucial hydrogen bonds with the backbone of the "hinge region" of the kinase, mimicking the adenine portion of ATP.[4][5] Standard peptide coupling reagents provide a reliable and high-yielding method for this transformation, compatible with a vast array of commercially available amines (R¹-NH₂), introducing the first point of diversity.
Protocol 1: General Procedure for Amide Coupling
This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient coupling reagent.
Reagent Preparation: In a dry, round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 equiv.) in anhydrous N,N-Dimethylformamide (DMF, 0.1 M).
Activation: Add the desired primary or secondary amine (1.1 equiv.), followed by HATU (1.2 equiv.).
Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv.) dropwise to the stirring mixture. The solution may change color.
Reaction: Allow the reaction to stir at room temperature for 4-12 hours.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.
Work-up: Upon completion, pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired amide.
Parameter
Recommended Condition
Causality/Justification
Coupling Reagent
HATU, HBTU, or EDC/HOBt
High efficiency, minimizes side reactions and racemization if chiral amines are used.
Base
DIPEA or Triethylamine (TEA)
A non-nucleophilic base is required to deprotonate the carboxylic acid and neutralize the HCl byproduct without competing in the coupling.
Solvent
Anhydrous DMF or CH₂Cl₂
Aprotic polar solvents that effectively dissolve reactants and reagents. Anhydrous conditions are critical to prevent hydrolysis of the activated ester.
Temperature
Room Temperature
Sufficient for most amide couplings; gentle conditions preserve sensitive functional groups.
Part 2: Diversity-Oriented Synthesis at the C4-Iodo Position
Expertise & Rationale
The C4-iodo group serves as a versatile linchpin for introducing molecular complexity via palladium-catalyzed cross-coupling reactions.[6] The carbon-iodine bond is highly reactive towards oxidative addition to palladium(0) catalysts, making it an excellent substrate for these transformations.[6][7] This position on the pyrazole ring often extends into the solvent-exposed region of the ATP-binding pocket, providing a strategic vector to enhance potency and modulate selectivity by introducing various aryl, heteroaryl, or alkynyl groups (R²).
Protocol 2a: Suzuki-Miyaura Cross-Coupling
This protocol describes the coupling of the 4-iodo-pyrazole intermediate with various boronic acids or esters.
Reaction Setup: To a flame-dried Schlenk flask, add the 4-iodo-pyrazole amide intermediate (1.0 equiv.), the desired aryl/heteroaryl boronic acid (1.5 equiv.), and a base such as potassium carbonate (K₂CO₃, 2.0 equiv.).
Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv.).
Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 0.1 M).
Degassing: Seal the flask and thoroughly degas the mixture by bubbling argon through the solution for 15-20 minutes.
Reaction: Heat the reaction mixture to 80-100 °C under an argon atmosphere for 6-18 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Work-up: After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.
Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.
Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.
Protocol 2b: Sonogashira Cross-Coupling
This protocol allows for the introduction of alkyne moieties, which are useful as rigid linkers or for further functionalization.[8][9][10]
Reaction Setup: In a dry Schlenk flask, dissolve the 4-iodo-pyrazole amide intermediate (1.0 equiv.) in a mixture of anhydrous tetrahydrofuran (THF) and triethylamine (TEA) (e.g., 2:1 v/v, 0.1 M).
Degassing: Degas the mixture thoroughly with argon for 15-20 minutes.
Alkyne Addition: Add the terminal alkyne (1.2 equiv.) dropwise via syringe.
Reaction: Stir the reaction at room temperature or heat gently (40-60 °C) for 2-8 hours.
Monitoring & Work-up: Monitor by TLC/LC-MS. Upon completion, filter the mixture through a pad of Celite to remove catalyst residues, washing with THF or ethyl acetate.
Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography.
Parameter
Suzuki Condition
Sonogashira Condition
Causality/Justification
Catalyst
Pd(PPh₃)₄ or Pd(OAc)₂/Ligand
PdCl₂(PPh₃)₂ and CuI
The choice of catalyst and ligand is crucial for reaction efficiency. Sonogashira requires a Cu(I) co-catalyst to facilitate the coupling with the alkyne.[6][8]
Base
K₂CO₃, Cs₂CO₃
Triethylamine (TEA)
In Suzuki, an inorganic base facilitates transmetalation. In Sonogashira, an amine base acts as both a base and a solvent.[7][9]
Atmosphere
Inert (Argon/Nitrogen)
Inert (Argon/Nitrogen)
Essential to prevent the oxidation and deactivation of the Pd(0) active catalyst.
Part 3: Functionalization at the C5 Position via Nitro Reduction
Expertise & Rationale
The C5-nitro group provides a masked amino functionality. Reducing it to an amine unlocks a third point of diversification. This position is often oriented towards the "gatekeeper" residue of the kinase active site, a critical determinant of inhibitor selectivity. By converting the amine into amides, sulfonamides, or ureas, one can introduce substituents (R³) that sterically or electronically favor binding to the target kinase over off-target kinases. The choice of reducing agent is critical to ensure chemoselectivity, leaving other functional groups like amides and coupled aromatic rings intact.
Protocol 3: Chemoselective Nitro Group Reduction
This protocol uses iron powder in the presence of an ammonium salt, a mild and effective method for reducing aromatic nitro groups with excellent functional group tolerance.[11]
Reaction Setup: To a round-bottom flask, add the C3, C4-difunctionalized pyrazole intermediate (1.0 equiv.) and ammonium chloride (NH₄Cl, 5.0 equiv.).
Solvent Addition: Add a solvent mixture of ethanol and water (e.g., 4:1 v/v, 0.1 M).
Reducing Agent: Add iron powder (Fe, 5.0 equiv.) to the stirring suspension.
Reaction: Heat the mixture to reflux (approx. 80 °C) for 1-4 hours. The reaction mixture will turn black.
Monitoring: Monitor the disappearance of the starting material by LC-MS.
Work-up: After cooling, dilute the reaction with ethyl acetate and filter the entire mixture through a pad of Celite to remove the iron salts. Wash the Celite pad thoroughly with ethyl acetate or methanol.
Purification: Concentrate the filtrate under reduced pressure. The resulting amino-pyrazole can often be used in the next step without further purification. If necessary, purify by column chromatography or recrystallization.
Method
Reagents
Advantages
Considerations
Metal/Acid
Fe / NH₄Cl or SnCl₂ / HCl
Inexpensive, high-yielding, and tolerant of many functional groups.[11]
Work-up requires filtration to remove metal salts. SnCl₂ can be acidic.
Catalytic Hydrogenation
H₂, Pd/C
Very clean reaction; the only byproduct is water.
May reduce other functional groups (alkynes, some aromatic rings) and is sensitive to catalyst poisoning.
Transfer Hydrogenation
Ammonium formate, Pd/C
Avoids the use of gaseous hydrogen.
Can have similar functional group compatibility issues as direct hydrogenation.[12]
The resulting C5-amino pyrazole is a versatile intermediate ready for subsequent acylation, sulfonylation, or reductive amination to complete the synthesis of the target kinase inhibitor.
Safety & Handling
All experimental procedures must be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[13][14]
4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: May cause skin, eye, and respiratory irritation. Avoid inhalation of dust and contact with skin and eyes.[15][16]
Palladium Catalysts: Heavy metal compounds. Handle with care and dispose of waste according to institutional guidelines.
Reagents: Many reagents used, such as DMF, DIPEA, and chlorinated solvents, are hazardous. Consult the Safety Data Sheet (SDS) for each chemical before use.[13][14][17]
Pressurized Reactions: Reactions involving heating in sealed vessels (e.g., microwave synthesis) must be conducted behind a blast shield.
References
Benchchem. Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions.
Benchchem. Application Notes and Protocols: 4-Iodopyrazole in Catalysis.
Eller, G. A., et al. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. Synthetic Communications, 41(4).
MDPI. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies.
MDPI. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects.
PubMed. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules, 28(14), 5359.
PubMed. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. Molecules, 27(1), 330.
PubMed. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets.
ResearchGate. (2017). What is the easy method to reduce nitro group to amine group other than using Pd/C catalyst?.
Semantic Scholar. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction.
ACS Publications. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2.
ResearchGate. (2011). ChemInform Abstract: Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles.
ChemScene. (2025). Safety Data Sheet.
PMC. (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs.
Angene Chemical. (2025). Safety Data Sheet.
ACS Publications. (2008). Highly Chemoselective Reduction of Aromatic Nitro Compounds by Copper Nanoparticles/Ammonium Formate. The Journal of Organic Chemistry.
Thermo Fisher Scientific. (2009). Safety Data Sheet.
RSC Publishing. (2015). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.
LGC Standards. (2018). Safety data sheet.
RSC Publishing. (2025). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances.
ResearchGate. (2023). Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3.
ResearchGate. Scheme 5. Sonogashira cross-coupling reaction of substituted iodopyrazole derivatives.
Thermo Fisher Scientific. (2025). Safety Data Sheet for 3-Iodo-1-methyl-1H-pyrazole.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Document Type: Technical Guide & Experimental Protocols
Introduction & Mechanistic Rationale
Highly functionalized pyrazoles are privileged scaffolds in medicinal chemistry and agrochemicals. The compound 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-33-8) serves as a critical building block; however, its decarboxylation to yield 4-iodo-1-methyl-5-nitro-1H-pyrazole presents unique chemoselectivity challenges.
Electronic Effects & Causality:
The pyrazole ring is rendered highly electron-deficient by the synergistic electron-withdrawing effects of the C5-nitro and C4-iodo groups. This electron deficiency is advantageous for decarboxylation, as it stabilizes the transient C3-carbanion (or enol-like transition state) formed during the extrusion of CO₂ [1]. Consequently, thermal decarboxylation occurs at lower temperatures than in unactivated pyrazoles.
The Chemoselectivity Challenge:
While copper- or silver-catalyzed protodecarboxylation is the industry standard for many heteroaromatic carboxylic acids [2, 3], the presence of the C4-iodo substituent makes transition-metal catalysis highly risky. Copper catalysts can readily insert into the weak C–I bond, leading to unwanted Ullmann-type homocoupling or hydrodehalogenation. Therefore, to maintain the integrity of the iodine atom for downstream cross-coupling applications, metal-free thermal or acidic conditions must be prioritized [4].
Comparison of Decarboxylation Strategies
The following table summarizes the quantitative data and expected outcomes for various decarboxylation approaches applied to this specific substrate.
Method
Reagents / Solvent
Temp (°C)
Time (h)
Chemoselectivity (Iodine Retention)
Expected Yield
Metal-Free Thermal
Sulfolane (neat/solvent)
150–160
2–4
Excellent
75–85%
Acid-Mediated
6M HCl / Glacial AcOH
110–120
12–16
Excellent
60–70%
Cu-Catalyzed
Cu₂O, 1,10-Phen, NMP
120–150
1–3
Poor (High risk of deiodination)
< 40%
Mechanistic Pathway Visualization
The diagram below illustrates the divergent activation pathways and the shared transition state that dictates the reaction's success.
Mechanistic pathways for the decarboxylation of highly substituted pyrazole-3-carboxylic acids.
Causality & Design: Sulfolane is selected as the solvent because its high boiling point (285 °C) allows safe, sustained heating at 160 °C. Its polar aprotic nature stabilizes the polar transition state, accelerating CO₂ extrusion. Furthermore, sulfolane is completely water-miscible, making the isolation process a self-validating precipitation step without the need for complex chromatography.
Step-by-Step Procedure:
Reaction Setup: Charge a clean, oven-dried 50 mL round-bottom flask with 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.00 g, 3.37 mmol) and anhydrous sulfolane (10 mL).
Atmosphere & Monitoring: Equip the flask with a reflux condenser and attach a mineral oil bubbler to the top of the condenser. Purge the system with N₂ for 5 minutes.
Thermal Activation: Lower the flask into a pre-heated oil bath at 160 °C. Stir vigorously.
Self-Validation (In-Process): Observe the bubbler. The reaction will begin evolving CO₂ gas within 10–15 minutes. The reaction is considered complete when gas evolution completely ceases (typically 2 to 3 hours).
Workup: Remove the flask from the oil bath and allow it to cool to room temperature.
Isolation: Pour the reaction mixture slowly into a beaker containing 50 mL of vigorously stirred ice-water. The product will immediately crash out as a solid precipitate.
Purification: Filter the precipitate through a Büchner funnel, wash the filter cake with cold water (3 × 15 mL) to remove residual sulfolane, and dry under high vacuum at 45 °C overnight.
Protocol B: Acid-Mediated Decarboxylation
Causality & Design: For highly sensitive batches where thermal degradation is a concern, acidic conditions can be used. Protonation of the pyrazole nitrogen draws electron density away from the C3-position, lowering the activation energy required for C–C bond cleavage [5].
Step-by-Step Procedure:
Reaction Setup: Suspend the starting material (1.00 g, 3.37 mmol) in a mixture of glacial acetic acid (8 mL) and 6M aqueous HCl (8 mL).
Heating: Heat the suspension to reflux (approx. 110–120 °C) under an N₂ atmosphere. The suspension will gradually become a homogeneous solution as the reaction progresses.
Monitoring: Stir for 12–16 hours. Monitor completion via LC-MS (look for the mass transition from m/z 297 to m/z 253).
Isolation: Cool the mixture to 0 °C in an ice bath. Slowly neutralize with cold 4M NaOH until the pH reaches ~6, inducing crystallization of the product.
Filtration: Filter the resulting solid, wash with cold water, and dry under vacuum.
Analytical Validation System
To ensure the trustworthiness of the synthesis, the following analytical self-validation checks must be performed on the isolated product:
¹H NMR (DMSO-d6 or CDCl3):
Starting Material: Exhibits only one singlet corresponding to the N-CH₃ group (~4.0 ppm). The carboxylic acid proton is often broad and exchanges with moisture.
Product Confirmation: The successful extrusion of CO₂ is definitively confirmed by the appearance of a new, sharp aromatic singlet at ~7.6–8.0 ppm , corresponding to the newly formed C3-H proton.
Mass Spectrometry (ESI+): Look for the [M+H]⁺ peak at m/z 254.0. The absence of the m/z 298.0 peak confirms complete decarboxylation, while the retention of the isotopic pattern confirms the iodine atom remains intact.
References
Maggio, B., Daidone, G., Raffa, D., et al. "Synthesis and pharmacological properties of novel 5-amino-1-phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid derivatives." European Journal of Medicinal Chemistry, 2008, 43(11), 2386-2394. URL:[Link]
Guillou, S., Nesme, O., Ermolenko, L., & Denis, J. N. "Copper-catalyzed protodecarboxylation on pyrazoles." Tetrahedron, 2010, 66(14), 2654-2663. URL:[Link]
Goossen, L. J., Rodríguez, N., & Lange, P. P. "Metal-catalyzed decarboxylation protonation reactions." Synthesis, 2012, 44(02), 184-193. URL:[Link]
Tanaka, K., Suzuki, H., & Mitsuhashi, K. "Decarboxylation of 5-Methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid." Bulletin of the Chemical Society of Japan, 1986, 59(8), 2631-2632. URL:[Link]
Forgione, P., Brochu, M. C., St-Martin, M., et al. "Unexpected intermolecular Pd-catalyzed cross-coupling of unactivated heteroaromatic carboxylic acids with aryl halides." Journal of the American Chemical Society, 2006, 128(35), 11350-11351. URL:[Link]
Technical Notes & Optimization
Troubleshooting
Improving reaction yields in the synthesis of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Welcome to the technical support center for the synthesis of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the c...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yields and overcome common experimental hurdles.
I. Troubleshooting Guide: Enhancing Reaction Yields
Low yields can be a significant challenge in the synthesis of this target molecule. This section addresses specific issues you might encounter at each critical stage of the synthesis.
Stage 1: Nitration of 1-methyl-1H-pyrazole-3-carboxylic acid
The initial nitration is a crucial step that dictates the overall efficiency of the synthesis.
Problem: Low yield of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Potential Cause 1: Inadequate Nitrating Agent. The choice and concentration of the nitrating agent are critical. A standard mixture of concentrated nitric acid and sulfuric acid is typically used. However, the reactivity of the pyrazole ring can be influenced by the presence of the carboxylic acid group, which is deactivating.
Solution:
Optimize the Nitrating Mixture: Carefully control the ratio of nitric acid to sulfuric acid. A higher proportion of sulfuric acid can increase the concentration of the nitronium ion (NO₂⁺), the active electrophile.
Alternative Nitrating Agents: For sensitive substrates, consider milder nitrating reagents like N-nitropyrazoles, which can offer greater control and selectivity.[1]
Problem: Formation of multiple nitrated isomers.
Potential Cause: The pyrazole ring has multiple positions susceptible to electrophilic attack. The directing effect of the N-methyl and carboxylic acid groups can lead to a mixture of products.
Solution:
Temperature Control: Maintain a low reaction temperature (typically 0-10 °C) to enhance regioselectivity.
Slow Addition: Add the nitrating agent dropwise to the solution of the pyrazole carboxylic acid to maintain a low concentration of the nitronium ion, which can favor the formation of the desired isomer.
Stage 2: Iodination of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
The introduction of the iodine atom at the C4 position is often the most challenging step.
Problem: Low to no conversion to 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Potential Cause 1: Deactivated Ring System. The presence of both a nitro group and a carboxylic acid group strongly deactivates the pyrazole ring towards electrophilic iodination.[2]
Solution:
Use of a Stronger Iodinating System: Elemental iodine (I₂) alone is often insufficient. An oxidizing agent is required to generate a more potent electrophilic iodine species (e.g., I⁺). Common systems include I₂ with an oxidant like nitric acid, hydrogen peroxide, or iodic acid.[3]
Iodine Monochloride (ICl): ICl is a more polarized and thus more reactive iodinating agent that can be effective for deactivated systems.[4][5]
Oleum as a Solvent: In highly deactivated systems, using oleum (fuming sulfuric acid) can generate highly reactive iodine cations (I₃⁺, I₅⁺), driving the reaction forward.[2]
Potential Cause 2: Steric Hindrance. The substituents at positions 1, 3, and 5 may sterically hinder the approach of the iodinating agent to the C4 position.
Solution:
Reaction Time and Temperature: Prolonged reaction times and/or elevated temperatures may be necessary to overcome the activation energy barrier. However, this must be balanced against the risk of side reactions and decomposition. Careful monitoring by TLC or LC-MS is crucial.
Problem: Side reactions and product degradation.
Potential Cause: Harsh reaction conditions (strong acids, high temperatures) required for iodination can lead to decarboxylation or other degradation pathways.
Solution:
Stepwise Optimization: Systematically optimize the reaction conditions, starting with milder reagents and temperatures before progressing to more forcing conditions.
Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.[6]
II. Frequently Asked Questions (FAQs)
Q1: What is the general synthetic route for 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid?
A1: The most common synthetic pathway involves a two-step process:
Nitration: The starting material, 1-methyl-1H-pyrazole-3-carboxylic acid, is nitrated, typically at the C5 position.
Iodination: The resulting 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is then iodinated at the C4 position.
Caption: General synthetic route.
Q2: What are the key parameters to control during the nitration step?
A2: The key parameters for a successful nitration are:
Temperature: Maintain a low temperature (0-10 °C) to control the reaction rate and improve selectivity.
Reagent Stoichiometry: Use a slight excess of nitric acid. The amount of sulfuric acid should be sufficient to act as both a catalyst and a solvent.
Addition Rate: Add the nitrating mixture slowly to the substrate solution with vigorous stirring to ensure efficient mixing and heat dissipation.
Q3: Which iodinating agent is most effective for the second step?
A3: The choice of iodinating agent depends on the reactivity of your nitrated intermediate.
For moderately deactivated systems: A mixture of iodine and an oxidizing agent like hydrogen peroxide can be effective.[3]
For highly deactivated systems: Iodine monochloride (ICl) is generally more reactive and may be necessary to achieve good conversion.[4][5] In extreme cases, more powerful systems involving oleum may be required.[2]
Q4: How can I monitor the progress of the reactions?
A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction progress.[6] A suitable mobile phase, for example, a mixture of ethyl acetate and hexanes, can be used to separate the starting material, intermediate, and final product.[6] Liquid chromatography-mass spectrometry (LC-MS) can also be used for more precise monitoring and identification of products and byproducts.
Q5: What are some common work-up procedures for these reactions?
A5:
Nitration: The reaction is typically quenched by pouring the mixture onto ice. The precipitated product can then be collected by filtration, washed with cold water to remove residual acid, and dried.
Iodination: After completion, the reaction mixture is often quenched with a reducing agent solution (e.g., sodium thiosulfate) to remove any unreacted iodine. The product can then be extracted into an organic solvent. The pH may need to be adjusted to ensure the carboxylic acid is in a form that is soluble in the chosen organic solvent.
III. Experimental Protocols
Protocol 1: Nitration of 1-methyl-1H-pyrazole-3-carboxylic acid
In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-methyl-1H-pyrazole-3-carboxylic acid in concentrated sulfuric acid and cool the mixture in an ice bath.
Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the reaction mixture while maintaining the temperature below 10 °C.
After the addition is complete, allow the reaction to stir at room temperature for 1-3 hours, monitoring the progress by TLC.
Carefully pour the reaction mixture onto crushed ice.
Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and dry to obtain 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Protocol 2: Iodination of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Parameter
Value
Starting Material
1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Reagents
Iodine (I₂), 30% Hydrogen Peroxide (H₂O₂)
Solvent
Glacial Acetic Acid
Temperature
80-100 °C
Reaction Time
4-8 hours
Procedure:
Suspend 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and iodine in glacial acetic acid.
Heat the mixture to 80-100 °C with stirring.
Slowly add 30% hydrogen peroxide dropwise to the heated suspension.[3]
Maintain the temperature and continue stirring for 4-8 hours, monitoring the reaction by TLC.
After completion, cool the reaction mixture and quench with an aqueous solution of sodium thiosulfate.
The product may precipitate upon cooling or after the addition of water. Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water).
Caption: Troubleshooting workflow for low yields.
IV. References
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]
CN111205226A - Synthesis method of 1-methyl-4-iodopyrazole - Google Patents.
Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles - PMC. [Link]
Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC - NIH. [Link]
Synthesis of Pyrazole Compounds by Using Sonication Method. [Link]
Optimization of the reaction conditions. a | Download Scientific Diagram - ResearchGate. [Link]
Iodine-Promoted Synthesis of Pyrazoles from 1,3-Dicarbonyl Compounds and Oxamic Acid Thiohydrazides. [Link]
Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - Beilstein Journals. [Link]
Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua - Longdom. [Link]
Iodination of carboxylic acid, nitro compounds, and other inactive aromatic compounds: Aromatic compound iodination reactions (3): Discussion series on bromination/iodination reactions 17 - Chemia. [Link]
Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation mediated by PhICl2 and NH4SCN/KSeCN - Beilstein Journals. [Link]
From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PMC. [Link]
Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC. [Link]
Synthesis of 1-methyl-, 4-nitro-, 4-amino- and 4-iodo-1,2-dihydro-3H-pyrazol-3-ones. [Link]
194 recent advances in the synthesis of new pyrazole derivatives. [Link]
Highly efficient construction of multi-substituted aminopyrazoles derivatives via iodine-mediated three-components reaction as potential anticancer agents - Taylor & Francis. [Link]
Preventing deiodination during palladium-catalyzed cross-coupling of iodo-pyrazoles
Technical Support Center: Palladium-Catalyzed Cross-Coupling of Iodo-pyrazoles A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for palladium-catalyzed cross...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Palladium-Catalyzed Cross-Coupling of Iodo-pyrazoles
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving iodo-pyrazole substrates. This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges, with a primary focus on mitigating the undesired side reaction of deiodination (also known as hydrodehalogenation). As Senior Application Scientists, we have compiled field-proven insights and data-driven recommendations to help you optimize your synthetic routes and achieve higher yields of your target molecules.
Iodo-pyrazoles are crucial building blocks in medicinal chemistry, forming the core of many biologically active compounds.[1] However, the high reactivity of the carbon-iodine bond, while beneficial for oxidative addition to the palladium catalyst, also makes these substrates susceptible to deiodination, where the iodine atom is replaced by a hydrogen atom.[2][3] This guide will walk you through the mechanistic underpinnings of this side reaction and provide a systematic approach to its prevention.
Understanding the Problem: The Mechanism of Deiodination
Deiodination, or hydrodehalogenation, is a common competing pathway in palladium-catalyzed cross-coupling reactions.[4] It reduces the yield of the desired product and complicates purification. The mechanism can vary depending on the reaction conditions, but a prevalent pathway involves the formation of a palladium-hydride species which then participates in a reductive elimination step with the pyrazole moiety.[5]
The primary sources of the hydride are often the solvent (e.g., alcohols), the base, or even trace amounts of water in the reaction mixture.[4][6] The key to preventing deiodination is to ensure that the rate of the desired productive steps in the catalytic cycle (transmetalation and reductive elimination of the coupled product) is significantly faster than the rate of the deiodination pathway.
Fig. 1: Competing Pathways in Cross-Coupling
Troubleshooting Guide
This section addresses specific issues you might encounter during your experiments.
Q1: My Suzuki-Miyaura coupling of an iodo-pyrazole is giving me a high yield of the deiodinated pyrazole. What are the likely causes and how can I fix it?
High levels of deiodination in Suzuki-Miyaura couplings are often traced back to the choice of ligand, base, or solvent. Iodo-pyrazoles, in particular, can be sensitive substrates.[3]
Initial Diagnostic Steps:
Analyze Your Ligand: The ligand is the most critical factor. Standard ligands like PPh₃ may not be sufficient. Electron-rich, bulky phosphine ligands are known to accelerate the rate of reductive elimination, which can outcompete the deiodination pathway.[7]
Re-evaluate Your Base: Strong bases, especially in protic solvents like alcohols, can promote the formation of palladium-hydride species.[6] The choice of base is critical and its role can be complex, influencing the activation of the boronic acid as well.[8][9]
Check Your Solvent: Solvents like methanol or ethanol can act as hydride donors.[4][10] Consider switching to an aprotic solvent system.
Troubleshooting Workflow:
Fig. 2: Troubleshooting Workflow for Deiodination
Q2: I'm observing significant deiodination in the Buchwald-Hartwig amination of my iodo-pyrazole substrate. Which reaction parameters should I investigate first?
Deiodination in Buchwald-Hartwig amination is also a common issue. The choice of base and ligand is paramount, especially when working with amines that possess β-hydrogens, as β-hydride elimination can be a competing side reaction.[11][12]
Key Parameters to Optimize:
Parameter
Recommendation
Rationale
Palladium Precatalyst
Use a well-defined precatalyst (e.g., a G2 or G3 Buchwald precatalyst).[13]
In-situ generation of the active Pd(0) species from sources like Pd(OAc)₂ can be inefficient and lead to side reactions.[14][15] Precatalysts ensure a more controlled and rapid entry into the catalytic cycle.
Ligand
For primary and secondary amines, use bulky biarylphosphine ligands like RuPhos or BrettPhos.[16]
These ligands promote fast C-N reductive elimination, minimizing the lifetime of intermediates that could lead to deiodination.[17]
Base
Use a strong, non-nucleophilic base like LiHMDS or K₃PO₄. Avoid strong alkoxide bases if possible.
Strong alkoxides can increase the rate of deiodination. LiHMDS can be beneficial for reactions involving substrates with acidic protons.[16]
Solvent
Use aprotic polar solvents such as dioxane or toluene.
These solvents are less likely to act as hydride donors compared to alcohols.
Q3: My Sonogashira coupling of an iodo-pyrazole is failing, and I'm recovering the deiodinated starting material. What should I do?
In Sonogashira couplings, deiodination can compete with the desired alkyne coupling.[18] This is often exacerbated by issues with the copper co-catalyst or the choice of base.
Troubleshooting Steps for Sonogashira Coupling:
Copper-Free Conditions: Consider a copper-free Sonogashira protocol. While copper(I) facilitates the formation of the copper acetylide, it can also contribute to side reactions. Palladium catalysts with bulky, electron-rich ligands can often facilitate the reaction without a copper co-catalyst.
Base Selection: An amine base like triethylamine or diisopropylethylamine is typically used, which also serves as the solvent.[1] Ensure the amine is dry and of high purity. If deiodination persists, consider using a non-coordinating organic base in a different solvent.
Protecting Groups: If your pyrazole has an N-H proton, it should be protected (e.g., with a BOC or ethoxyethyl group).[19] The acidic N-H can interfere with the basic conditions and catalyst activity.
Catalyst System: A standard catalyst system is Pd(PPh₃)₂Cl₂/CuI.[20] If this fails, switching to a more robust palladium source like Pd(OAc)₂ with a ligand such as XPhos may be beneficial.
Frequently Asked Questions (FAQs)
Q: What is the general reactivity trend for halopyrazoles in cross-coupling, and why is iodine a double-edged sword?
A: The reactivity of halopyrazoles in palladium-catalyzed cross-coupling generally follows the trend of C-I > C-Br > C-Cl.[1] This is due to the bond dissociation energies, with the C-I bond being the weakest and thus the most susceptible to oxidative addition by the Pd(0) catalyst. This high reactivity is a "double-edged sword" because the same factors that facilitate the desired first step of the catalytic cycle also make the iodo-pyrazole more prone to the undesired deiodination side reaction.[3]
Q: Are there specific "go-to" ligands for iodo-pyrazole couplings to minimize deiodination?
A: While there is no single "magic bullet" ligand, the class of sterically hindered, electron-rich dialkylbiaryl phosphine ligands developed by the Buchwald group (e.g., XPhos, SPhos, RuPhos) are excellent starting points.[7][21] These ligands are designed to accelerate the reductive elimination step, which is often rate-limiting and allows competing deiodination pathways to occur.
Q: Can I simply switch from an iodo-pyrazole to a bromo- or chloro-pyrazole to avoid deiodination?
A: Yes, this is a valid strategy. Bromo- and chloro-pyrazoles are significantly less prone to deiodination. However, they are also less reactive, often requiring higher temperatures, higher catalyst loadings, and more specialized, electron-rich ligands to achieve efficient coupling.[5] If your synthesis allows for harsher conditions and your desired product is sensitive, starting with a bromo- or even a chloro-pyrazole might be advantageous. In some cases, a bromo-pyrazole has been shown to be more effective than an iodo-pyrazole for certain amination reactions.[12]
Q: Are there alternative coupling methods that are less prone to deiodination for iodo-pyrazoles?
A: Yes. For certain transformations, copper-catalyzed coupling reactions can be a viable alternative. For instance, CuI-catalyzed C-N and C-O coupling reactions have been successfully applied to iodo-pyrazoles, particularly for amines possessing β-hydrogens where palladium catalysis might be problematic.[12][23]
Example Protocol: Suzuki-Miyaura Coupling with Minimized Deiodination
This protocol provides a robust starting point for the coupling of an N-protected 4-iodo-pyrazole with an arylboronic acid.
Materials:
N-Protected 4-Iodo-pyrazole (1.0 equiv)
Arylboronic Acid (1.5 equiv)
Pd(OAc)₂ (2 mol%)
SPhos (4 mol%)
K₃PO₄ (2.0 equiv)
1,4-Dioxane and Water (4:1 v/v), degassed
Procedure:
To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the N-protected 4-iodo-pyrazole, arylboronic acid, and K₃PO₄.
In a separate vial, pre-mix the Pd(OAc)₂ and SPhos in a small amount of the dioxane solvent.
Add the catalyst pre-mixture to the Schlenk tube.
Add the degassed 1,4-dioxane/water solvent mixture.
Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
References
A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. (n.d.). PMC. Retrieved March 23, 2026, from [Link]
A mechanistic investigation of hydrodehalogenation using ESI-MS. (n.d.). RSC Publishing. Retrieved March 23, 2026, from [Link]
A mechanistic investigation of hydrodehalogenation using ESI-MS. (2013, October 22). Chemical Communications (RSC Publishing). Retrieved March 23, 2026, from [Link]
Catalytic Hydrodehalogenation Reactions. (n.d.). Thieme. Retrieved March 23, 2026, from [Link]
Hydrodehalogenation of aryl halides by hydrogen gas and hydrogen transfer in the presence of palladium catalysts | Request PDF. (n.d.). ResearchGate. Retrieved March 23, 2026, from [Link]
Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. (n.d.). PMC. Retrieved March 23, 2026, from [Link]
Swiping Right on Palladium: Matching Precursors, Ligands, and Reaction Conditions. (n.d.). ChemRxiv. Retrieved March 23, 2026, from [Link]
Well-defined nickel and palladium precatalysts for cross-coupling. (n.d.). PMC. Retrieved March 23, 2026, from [Link]
Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species. (2018, March 16). ACS Publications. Retrieved March 23, 2026, from [Link]
The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (2016, December 8). ACS Publications. Retrieved March 23, 2026, from [Link]
Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved March 23, 2026, from [Link]
Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. (n.d.). Semantic Scholar. Retrieved March 23, 2026, from [Link]
Scheme 5. Sonogashira cross-coupling reaction of substituted iodopyrazole derivatives. (n.d.). ResearchGate. Retrieved March 23, 2026, from [Link]
Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved March 23, 2026, from [Link]
CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. (2021, June 2). PMC. Retrieved March 23, 2026, from [Link]
C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (2020, October 12). PMC. Retrieved March 23, 2026, from [Link]
Sonogashira coupling. (n.d.). Wikipedia. Retrieved March 23, 2026, from [Link]
Aryl Iodides Definition - Organic Chemistry Key Term. (2025, August 15). Fiveable. Retrieved March 23, 2026, from [Link]
A Hierarchy of Ligands Controls Formation of Aryl Radicals in Pd-Catalyzed Ground State Reactions. (n.d.). ChemRxiv. Retrieved March 23, 2026, from [Link]
Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved March 23, 2026, from [Link]
Table 2 : The effect of various bases on the Suzuki coupling reaction a. (n.d.). ResearchGate. Retrieved March 23, 2026, from [Link]
Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved March 23, 2026, from [Link]
(PDF) Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. (2016, May 23). ResearchGate. Retrieved March 23, 2026, from [Link]
Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. (n.d.). ResearchGate. Retrieved March 23, 2026, from [Link]
Conditions for palladium-catalyzed direct arylations of 4-bromo and 4-iodo N-substituted pyrazoles without C–Br or C–I bond cleavage. (n.d.). RSC Publishing. Retrieved March 23, 2026, from [Link]
Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014, May 1). Semantic Scholar. Retrieved March 23, 2026, from [Link]
Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved March 23, 2026, from [Link]
Technical Support Center: Optimizing Amide Coupling for Sterically Hindered Pyrazole-3-Carboxylic Acids
Welcome to the technical support center for optimizing amide coupling reactions involving sterically hindered pyrazole-3-carboxylic acids. This guide is designed for researchers, scientists, and drug development professi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for optimizing amide coupling reactions involving sterically hindered pyrazole-3-carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges associated with these complex couplings. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance the success of your experiments.
Introduction
Amide bond formation is a cornerstone of medicinal chemistry and drug discovery.[1] However, the coupling of sterically hindered substrates, such as substituted pyrazole-3-carboxylic acids, often presents significant challenges, leading to low yields, incomplete reactions, and the formation of unwanted side products.[2] The electronic properties of the pyrazole ring and the steric bulk of substituents can significantly impact the reactivity of the carboxylic acid and the accessibility of the amine, necessitating carefully optimized reaction conditions. This guide provides a comprehensive resource to overcome these hurdles.
Frequently Asked Questions (FAQs)
Q1: Why are my standard amide coupling conditions (e.g., EDC/HOBt) failing for my sterically hindered pyrazole-3-carboxylic acid?
Standard coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 1-Hydroxybenzotriazole (HOBt) can be inefficient for sterically hindered substrates.[3] The bulky substituents on the pyrazole ring can impede the formation of the active O-acylisourea intermediate or hinder the subsequent nucleophilic attack by the amine. For such challenging couplings, more potent activating agents are often required.
Q2: What are the most effective coupling reagents for sterically hindered pyrazole-3-carboxylic acids?
For sterically demanding couplings, uronium/aminium or phosphonium-based reagents are generally more effective.[1][4] Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) are known to be highly efficient for hindered couplings.[4][5] HATU, in particular, is often a good first choice due to the anchimeric assistance provided by the pyridine nitrogen in its corresponding active ester, which can accelerate the coupling reaction.[4]
Q3: What role does the base play in these coupling reactions, and which one should I choose?
The base is crucial for deprotonating the carboxylic acid and neutralizing any acidic byproducts formed during the reaction. For sterically hindered couplings, a non-nucleophilic, hindered base like N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine is often preferred.[6] These bases are less likely to compete with the desired amine nucleophile. The amount of base used can also be critical and may require optimization.
Q4: Can the reaction solvent influence the outcome of the coupling?
Absolutely. The choice of solvent can significantly impact the solubility of reactants and the reaction rate. Aprotic polar solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) are commonly used and are often effective.[6] In some cases, less polar solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) might be beneficial, especially when using acyl chloride-based activation methods.[6]
Q5: Are there any additives that can improve the yield and reduce side reactions?
Additives like HOBt and its 7-aza derivative, HOAt (1-Hydroxy-7-azabenzotriazole), are frequently used to suppress racemization and improve coupling efficiency, especially when using carbodiimide-based reagents.[5][7][8] HOAt is often considered superior to HOBt for hindered systems as it can accelerate the coupling process.[9]
Troubleshooting Guide
This section provides a systematic approach to troubleshooting common issues encountered during the amide coupling of sterically hindered pyrazole-3-carboxylic acids.
Problem
Potential Cause(s)
Recommended Solution(s)
Low or No Conversion
1. Inefficient activation of the carboxylic acid: Standard coupling reagents may not be potent enough for the hindered substrate.
a. Switch to a more powerful coupling reagent: Employ HATU, HBTU, or PyBOP.[4][5] These are known to be more effective for challenging couplings.b. Consider a two-step activation: Convert the carboxylic acid to the more reactive acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride.[6][10] This highly reactive intermediate can then be coupled with the amine.
2. Steric hindrance from the pyrazole ring and/or amine: Bulky groups near the reaction centers can physically block the approach of the reagents.
a. Increase reaction temperature: Carefully increasing the temperature can provide the necessary energy to overcome the activation barrier. Monitor for potential side reactions or degradation.b. Increase reaction time: Some sluggish reactions simply require more time to reach completion.[11] Monitor the reaction progress by TLC or LC-MS.
3. Low nucleophilicity of the amine: Electron-withdrawing groups on the amine can reduce its reactivity.
a. Use a stronger base or a slight excess: This can help to fully deprotonate the amine, increasing its nucleophilicity.b. Employ a more reactive coupling partner: If possible, consider if a more nucleophilic amine could be used.
Formation of Side Products
1. Racemization of the carboxylic acid (if chiral): The activated carboxylic acid can be susceptible to racemization.
a. Use racemization-suppressing additives: Incorporate HOBt or HOAt into the reaction mixture.[5]b. Choose a coupling reagent known for low racemization: Reagents like PyAOP or COMU are reported to minimize racemization.[6]
2. Side reactions of the coupling reagent: Excess coupling reagent can sometimes react with the amine.
a. Use stoichiometric amounts of the coupling reagent: Avoid using a large excess of the activating agent.[5]b. Choose a phosphonium-based reagent: Phosphonium salts like PyBOP do not react with the free amine.[1]
3. Formation of an unreactive N-acylurea byproduct (with carbodiimides): The activated intermediate can rearrange to an unreactive species.
a. Add HOBt or HOAt: These additives trap the activated intermediate as a more stable active ester, preventing the rearrangement.[8]
Difficulty with Product Purification
1. Water-soluble byproducts: Some coupling reagents, like EDC, produce water-soluble byproducts that can be challenging to remove.
a. Use a coupling reagent that produces insoluble byproducts: DCC, for example, forms dicyclohexylurea (DCU), which can often be removed by filtration.[5] However, residual DCU can be difficult to remove completely.b. Perform an acidic and basic workup: Washing the reaction mixture with dilute acid and base can help remove many common impurities.[10]
Visual Troubleshooting Workflow
Caption: Troubleshooting workflow for low-yield amide coupling.
Experimental Protocols
Protocol 1: General Procedure for Amide Coupling using HATU
This protocol is a good starting point for sterically hindered pyrazole-3-carboxylic acids.
In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the pyrazole-3-carboxylic acid in anhydrous DMF.
Add the amine to the solution.
In a separate vial, dissolve HATU in a small amount of anhydrous DMF.
Add the HATU solution to the reaction mixture.
Add DIPEA dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 5% aqueous LiCl (to remove DMF), 1M HCl, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.[12]
Protocol 2: Two-Step Procedure via Acyl Chloride Formation
This protocol is recommended when other coupling methods have failed.
Oxalyl chloride (1.5 - 2.0 eq) or Thionyl chloride (SOCl₂)
Anhydrous DCM or THF
Catalytic amount of DMF
Amine (1.1 - 1.2 eq)
Triethylamine (Et₃N) or DIPEA (2.0 - 3.0 eq)
Procedure:Step 1: Acyl Chloride Formation
In a clean, dry flask under an inert atmosphere, suspend the pyrazole-3-carboxylic acid in anhydrous DCM.
Add a catalytic amount of DMF (1-2 drops).
Slowly add oxalyl chloride or thionyl chloride to the suspension at 0 °C.
Allow the mixture to warm to room temperature and stir for 1-3 hours, or until the evolution of gas ceases and the solution becomes clear.
Remove the solvent and excess reagent under reduced pressure to obtain the crude acyl chloride. Use this immediately in the next step.
Step 2: Amide Coupling
Dissolve the crude acyl chloride in fresh anhydrous DCM.
In a separate flask, dissolve the amine and the base (Et₃N or DIPEA) in anhydrous DCM.
Slowly add the acyl chloride solution to the amine solution at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-12 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, work up the reaction as described in Protocol 1 (steps 8-10).[10]
Visual Representation of Amide Bond Formation
Caption: General workflow for amide bond formation.
Conclusion
The successful amide coupling of sterically hindered pyrazole-3-carboxylic acids is a challenging yet achievable goal. By understanding the underlying principles of carboxylic acid activation and nucleophilic substitution, and by systematically troubleshooting common issues, researchers can significantly improve their reaction outcomes. The selection of appropriate coupling reagents, bases, and solvents, as well as the careful control of reaction conditions, are paramount to success. This guide provides a solid foundation for navigating these complex reactions and achieving your synthetic targets.
References
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
Troubleshooting low yields in pyrazole synthesis
Synthesis of Pyrazole Carboxamides: A Detailed Protocol for Laboratory Applic
Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.
Coupling Reagents. Aapptec Peptides.
Amide coupling reaction in medicinal chemistry. Coupling reagents.
Amide synthesis by acyl
Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Benchchem.
Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
The Synthesis of Sterically Hindered Amides. CHIMIA.
The Role of HOBt and HBTU in Peptide Coupling Reactions.
Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. PMC.
Peptide Coupling Reagents Guide. Sigma-Aldrich.
Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. PMC.
Application Notes and Protocols for Amide Coupling with Carboxylic Acids. Benchchem.
Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. PMC.
Amide bond formation: beyond the dilemma between activation and racemis
Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Tohoku University.
Discovery of a Series of 5-Amide-1 H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflamm
Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry.
Decarboxylative Pyrazolylation of Aryl Carboxylic Acids via Synergetic Organic-Photoredox and Copper Catalysis.
A simple and efficient protocol for amide coupling. Organic & Biomolecular Chemistry.
Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark.
Direct Catalytic Amidations from Carboxylic Acid and Ester Deriv
NMI/MsCl-Mediated Amide Bond Formation of Aminopyrazines and Aryl/Heteroaryl Carboxylic Acids: Synthesis of Biologically Relevant Pyrazine Carboxamides.
amide coupling help. Reddit.
Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.
Technical Support Center: Overcoming Solubility Challenges with 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Welcome to the technical support center for 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to address common solubility issue...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to address common solubility issues encountered with this compound in aqueous media. Here, you will find troubleshooting advice and detailed protocols to help you achieve successful dissolution for your experiments.
Frequently Asked Questions (FAQs)
Q1: Why is my 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid not dissolving in water?
A: 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a complex organic molecule with multiple functional groups that influence its solubility. The presence of the non-polar iodinated pyrazole ring can contribute to low aqueous solubility. However, the key to its solubility lies in the ionizable carboxylic acid group.[1] In neutral water, the carboxylic acid will be protonated (in its acidic form), which is less soluble than its deprotonated (salt) form. More than 40% of new chemical entities are practically insoluble in water, making this a common challenge in drug development.[]
Q2: I've tried vortexing and heating, but the compound still precipitates. What should I do next?
A: While mechanical agitation and gentle heating can sometimes aid dissolution, they are often insufficient for compounds with inherently low aqueous solubility. The primary factor governing the solubility of this compound is the pH of the aqueous medium.[1] The next logical step is to systematically evaluate the effect of pH on its solubility.
Q3: Can I use organic solvents to dissolve the compound first?
A: Yes, creating a concentrated stock solution in a water-miscible organic solvent is a common practice. Solvents like dimethyl sulfoxide (DMSO) or ethanol are often used.[3][4] However, when this stock solution is diluted into an aqueous buffer, the compound may precipitate out if its concentration exceeds its solubility limit in the final aqueous environment.[4] This phenomenon is known as "crashing out."[4] Therefore, while using an organic co-solvent is a valid strategy, it often needs to be combined with other techniques like pH adjustment for optimal results. It's generally recommended to keep the final concentration of organic solvents like DMSO at or below 0.5% (v/v) in cell-based assays to avoid toxicity.[4]
This section provides detailed protocols to overcome the poor aqueous solubility of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Strategy 1: pH-Mediated Solubilization
The most effective method for solubilizing a carboxylic acid-containing compound is by adjusting the pH of the aqueous medium.[1][] By increasing the pH, the carboxylic acid group will deprotonate to form a highly soluble carboxylate salt.
Objective: To determine the optimal pH for dissolving 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Prepare a series of microcentrifuge tubes, each containing an excess amount of the compound (e.g., 1-5 mg).
Add a fixed volume of deionized water to each tube (e.g., 1 mL).
pH Adjustment:
Create a pH gradient across the tubes. Start with a neutral pH and, in subsequent tubes, incrementally add small aliquots of 0.1 M NaOH to increase the pH (e.g., to pH 7.5, 8.0, 8.5, 9.0, etc.).
Use 0.1 M HCl for any downward pH adjustments if needed.
After each addition of acid or base, vortex the tube and allow it to equilibrate.
Equilibration:
Incubate the tubes at a constant temperature (e.g., room temperature) on a rotator or shaker for a sufficient time (e.g., 2-4 hours) to ensure equilibrium is reached.
Separation of Undissolved Solid:
Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes to pellet the undissolved compound.
Quantification of Solubilized Compound:
Carefully collect the supernatant from each tube.
Measure the concentration of the dissolved compound in the supernatant using a suitable analytical method like UV-Vis spectroscopy (if the compound has a chromophore) or HPLC.
Data Analysis:
Plot the measured solubility (concentration) as a function of pH. This will reveal the pH at which the compound's solubility is maximized.
Expected Outcome: You should observe a significant increase in solubility as the pH rises above the pKa of the carboxylic acid group, due to the formation of the more soluble carboxylate anion.
Diagram of the pH Adjustment Workflow
Caption: Workflow for determining pH-dependent solubility.
Strategy 2: Co-solvent Systems
The use of water-miscible organic solvents, known as co-solvents, can increase the solubility of poorly soluble compounds by reducing the polarity of the aqueous medium.[5]
Objective: To identify an effective co-solvent and its optimal concentration for dissolving 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Create a series of aqueous solutions with varying concentrations of each co-solvent (e.g., 10%, 20%, 30%, 50% v/v in deionized water).
Solubility Determination:
Add an excess amount of the compound to each co-solvent mixture.
Vortex thoroughly and allow the samples to equilibrate at a constant temperature for several hours.
Visually inspect for dissolution or proceed with centrifugation and quantification as described in the pH adjustment protocol.
Data Analysis:
Compare the solubility of the compound in the different co-solvent systems and concentrations.
Quantitative Data Summary Table
Co-solvent System (v/v)
Visual Solubility Assessment
Quantitative Solubility (if measured)
10% DMSO in Water
20% DMSO in Water
10% Ethanol in Water
20% Ethanol in Water
10% PEG 400 in Water
20% PEG 400 in Water
Diagram of the Co-solvent Screening Workflow
Caption: Workflow for co-solvent screening.
Advanced Strategies
If pH adjustment and simple co-solvent systems are insufficient, consider these advanced methods:
Combined pH and Co-solvent Approach: Utilize the optimal pH determined previously in combination with a low concentration of a suitable co-solvent. This can often have a synergistic effect on solubility.
Use of Surfactants: Surfactants form micelles that can encapsulate hydrophobic molecules, increasing their apparent solubility in water. Non-ionic surfactants like Tween® 80 or Pluronic® F-68 are commonly used.
Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, thereby increasing their aqueous solubility.[4] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a frequently used derivative.[4]
Concluding Remarks
The poor aqueous solubility of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a common challenge that can be systematically addressed. By understanding the chemical nature of the molecule, particularly the ionizable carboxylic acid group, researchers can employ logical, stepwise strategies to achieve the desired concentration for their experiments. We recommend starting with pH adjustment, as it is often the most effective and straightforward method for this class of compounds.
References
Benchchem. (n.d.). Solubility of Methyl 3-amino-1H-pyrazole-4-carboxylate in Organic Solvents: A Technical Guide.
ResearchGate. (n.d.). The effect of different pH-adjusting acids on the aqueous solubility of....
BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
Benchchem. (n.d.). Enhancing the solubility of 6-Nitro-2,3-diphenylquinoxaline for biological assays.
IJIRT. (n.d.). Solubility Enhancement Methods.
ChemicalBook. (2026, March 18). Pyrazole.
UNT Digital Library. (2026, February 23). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes.
Sigma-Aldrich. (n.d.). Solubility Guidelines for Peptides.
ScienceDirect. (2026, January 7). pH adjustment: Significance and symbolism.
Technical Support Center: Scale-Up Optimization for 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid Synthesis
Introduction: Navigating the Synthesis of a Key Pharmaceutical Intermediate Welcome to the technical support center for the synthesis of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This molecule is a highly fu...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Navigating the Synthesis of a Key Pharmaceutical Intermediate
Welcome to the technical support center for the synthesis of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This molecule is a highly functionalized heterocyclic compound, representing a valuable building block in the development of advanced pharmaceutical agents. Its synthesis, particularly during scale-up, presents unique challenges related to regioselectivity, reaction kinetics on deactivated ring systems, and process safety.
This guide is designed for researchers, chemists, and process development professionals. It moves beyond simple procedural lists to provide in-depth, field-tested insights into the causality behind experimental choices. We will explore common pitfalls, troubleshoot complex issues, and offer robust, scalable solutions grounded in established chemical principles. Our goal is to equip you with the expertise to navigate the synthetic landscape of this molecule with confidence and efficiency.
Synthetic Pathway Overview
The most logical and controllable synthetic route to 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid involves a two-step sequence starting from the readily available 1-methyl-1H-pyrazole-3-carboxylic acid. The strategic order of operations—nitration followed by iodination—is critical for achieving the desired substitution pattern.
Nitration: The first step is the regioselective nitration of 1-methyl-1H-pyrazole-3-carboxylic acid. The electron-directing effects of the N-methyl group and the C3-carboxylic acid group favor the introduction of the nitro group at the C5 position under controlled conditions.
Iodination: The subsequent step is the iodination of the resulting 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This is the most challenging step, as the pyrazole ring is now strongly deactivated by two electron-withdrawing groups (C5-nitro and C3-carboxylic acid). This requires a potent iodinating agent capable of electrophilic substitution on a highly electron-deficient aromatic system.
Caption: Synthetic route for 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Technical Support: Troubleshooting Guide & FAQs
This section addresses specific issues you may encounter during the synthesis and scale-up process in a direct question-and-answer format.
Part 1: The Nitration Step
Question 1: My nitration reaction is producing a significant amount of the 4-nitro isomer alongside the desired 5-nitro product. How can I improve the regioselectivity?
Answer: This is a classic regioselectivity challenge in pyrazole chemistry. While the C3-carboxylic acid and N1-methyl groups should favor nitration at the C5 position, kinetic and thermodynamic factors can lead to the formation of the undesired 4-nitro isomer.
Causality: The formation of the 4-nitro isomer is often a result of overly aggressive reaction conditions. At higher temperatures, the reaction may be less selective, and the kinetic product (often the 4-isomer due to less steric hindrance) can form competitively. The strength of the nitrating medium also plays a crucial role.
Troubleshooting & Optimization:
Temperature Control (Critical for Scale-Up): Maintain a strict reaction temperature, typically between 0°C and 10°C, during the addition of the pyrazole substrate to the mixed acid. Runaway exotherms are a primary cause of selectivity loss and pose a significant safety risk.[1]
Slow, Sub-surface Addition: When scaling up, add the substrate (or the nitrating agent, depending on your process) slowly and below the surface of the reaction mixture. This ensures rapid mixing and heat dissipation, preventing localized temperature spikes where side reactions can occur.
Optimize Acid Mixture: While a classic mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) is standard, the ratio can be fine-tuned.[2] For a less reactive substrate, a stronger medium (e.g., fuming nitric acid/H₂SO₄) might seem appealing but can decrease selectivity. Start with standard concentrated acids and focus on temperature control first.
Question 2: During scale-up, I'm finding it difficult to control the exotherm of the nitration. What are the key process safety considerations?
Answer: Managing the exothermic nature of nitration is the most critical aspect of scaling up this synthesis safely. A thermal runaway can have catastrophic consequences.[1]
Causality: The reaction between nitric acid and sulfuric acid to form the nitronium ion (NO₂⁺), and the subsequent reaction with the pyrazole, are both highly exothermic. In a large reactor, the surface-area-to-volume ratio decreases, making heat dissipation less efficient than in laboratory glassware.
Scale-Up Control Strategies:
Reactor Suitability: Ensure your reactor has sufficient cooling capacity for the intended batch size. A jacketed reactor with a powerful chiller is essential.
Reverse Addition: Consider adding the nitrating agent slowly to a solution of the pyrazole substrate in sulfuric acid. This allows the substrate to always be the limiting reagent, which can help control the reaction rate.
Dilution: Increasing the amount of sulfuric acid can help create a larger heat sink, moderating temperature changes. However, this will impact process mass intensity and downstream work-up.
Real-time Monitoring: Use temperature probes to monitor the internal batch temperature continuously. Automated systems can be set to stop reagent addition if the temperature exceeds a predefined safety limit.
Part 2: The Iodination Step
Question 3: My iodination of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is showing very low or no conversion. Why is this step so difficult?
Answer: This is the most challenging step of the synthesis. The pyrazole ring is strongly deactivated by the electron-withdrawing effects of both the C5-nitro group and the C3-carboxylic acid. Standard iodinating agents like molecular iodine (I₂) alone are completely ineffective.
Causality: Electrophilic aromatic substitution requires the aromatic ring to act as a nucleophile. The two deactivating groups remove so much electron density from the pyrazole ring that it becomes extremely "electron-poor" and unreactive towards all but the most potent electrophilic iodine sources.
Troubleshooting & Optimization:
Use a Potent Iodinating System: You must generate a highly electrophilic iodine species, such as the iodine cation (I⁺). The most effective method for such deactivated systems is the use of iodine in the presence of a strong oxidizing agent and strong acid.[3] A combination of Iodine and Iodic Acid (HIO₃) or Nitric Acid in concentrated Sulfuric Acid is a proven system.[2][3]
Alternative High-Potency Reagents: A reagent system composed of Iodine Monochloride (ICl) and a Lewis acid or silver salt (e.g., Silver Sulfate, Ag₂SO₄) in sulfuric acid can also iodinate highly deactivated pyrazoles and is a viable alternative.[4]
Increase Reaction Temperature: Unlike the nitration step, this reaction will likely require elevated temperatures (e.g., 80-100°C) to proceed at a reasonable rate.[3] Monitor the reaction by TLC or HPLC to determine the optimal time and temperature to maximize conversion without causing degradation.
Caption: Decision workflow for troubleshooting the iodination of the deactivated pyrazole.
Part 3: Purification and Work-Up
Question 4: The crude product after iodination is difficult to purify. What is an effective, scalable purification strategy?
Answer: Purification is often complicated by residual inorganic salts, unreacted starting material, and potential side products. A multi-step approach is usually most effective.
Causality: The product is a carboxylic acid, making its solubility pH-dependent. The reaction is run in strong acid, requiring a careful work-up to isolate the product without creating difficult-to-handle emulsions or precipitating impurities.
Purification Protocol:
Quench and Precipitate: The most common work-up involves carefully quenching the reaction mixture by pouring it onto ice water. This precipitates the crude solid product, leaving most of the sulfuric acid and inorganic salts in the aqueous phase.
Filtration and Washing: Filter the crude solid and wash it thoroughly with cold water to remove residual acids. A wash with a cold, dilute sodium thiosulfate solution can be used to remove any remaining elemental iodine.[5]
Recrystallization: This is the primary method for achieving high purity on a large scale. The choice of solvent is critical. A polar solvent system, such as ethanol/water or acetic acid/water , is often a good starting point. Experiment on a small scale to find the optimal solvent ratio and temperature profile for good recovery and purity.
pH-Based Extraction (Alternative): If the product is soluble in an organic solvent (e.g., ethyl acetate), you can perform a pH-driven extraction. Dissolve the crude material in an organic solvent and wash with water. Then, extract the product into an aqueous basic solution (e.g., sodium bicarbonate). The aqueous layer, containing the carboxylate salt of your product, can be separated, treated with charcoal if necessary, and then re-acidified to precipitate the pure carboxylic acid.
Quantitative Data & Optimization Tables
Table 1: Troubleshooting Summary
Problem
Probable Cause(s)
Recommended Solution(s)
Nitration: Poor regioselectivity (4-nitro isomer)
High reaction temperature; Localized exotherms
Maintain strict temperature control (0-10°C); Use slow, sub-surface addition.
Disclaimer: These protocols are intended for trained professional chemists in a controlled laboratory or manufacturing environment. Appropriate personal protective equipment (PPE) must be worn, and all operations should be conducted in a well-ventilated fume hood or an appropriate process vessel.
Protocol 1: Scale-Up Nitration of 1-Methyl-1H-pyrazole-3-carboxylic acid
Reactor Preparation: Charge a clean, dry, temperature-controlled reactor with concentrated sulfuric acid (98%, 5 volumes relative to the starting material). Begin agitation and cool the acid to 0-5°C.
Nitrating Mixture: In a separate addition vessel, prepare a mixture of concentrated nitric acid (68%, 1.1 equivalents) and concentrated sulfuric acid (1 volume). Cool this mixture to 0-5°C.
Reagent Addition: Slowly add the nitrating mixture from the addition vessel to the sulfuric acid in the reactor over 1-2 hours, ensuring the internal temperature does not exceed 10°C.
Substrate Addition: Once the nitrating mixture addition is complete and the temperature is stable at 0-5°C, add the 1-methyl-1H-pyrazole-3-carboxylic acid (1.0 eq) portion-wise over 2-3 hours. Maintain the temperature strictly below 10°C.
Reaction: After the addition is complete, allow the mixture to stir at 5-10°C for an additional 1-2 hours, or until reaction completion is confirmed by a suitable in-process control (e.g., HPLC).
Work-up: Carefully transfer the reaction mixture via a pump or pressure to a separate vessel containing a vigorously stirred mixture of ice and water (10-15 volumes). The product will precipitate as a solid.
Isolation: Filter the solid precipitate and wash the filter cake thoroughly with cold deionized water until the filtrate is neutral (pH 6-7). Dry the solid under vacuum at 50-60°C to yield crude 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
Protocol 2: Scale-Up Iodination of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid
Reactor Preparation: Charge the reactor with concentrated sulfuric acid (98%, 4 volumes). Add elemental iodine (I₂, 1.1 equivalents). Stir the suspension.
Substrate Addition: Add the crude 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) to the reactor.
Oxidant Addition: Slowly and carefully add iodic acid (HIO₃, 0.4-0.5 equivalents) portion-wise to the mixture. Caution: This addition may be exothermic.
Reaction: Heat the reaction mixture to 80-90°C and hold for 4-8 hours. Monitor the reaction progress by HPLC, checking for the disappearance of the starting material.
Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by slowly transferring it to a vessel containing a stirred ice/water mixture (10 volumes).
Isolation & Purification: Filter the resulting solid precipitate. Wash the cake with cold water, followed by a wash with a cold 5% aqueous sodium thiosulfate solution to remove excess iodine, and finally with more cold water. The crude, wet cake can then be taken forward for recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
References
BenchChem. (n.d.). Troubleshooting low yields in ICl iodination reactions.
BenchChem. (n.d.). Challenges in the scale-up synthesis of 5-Hydrazinyl-4-phenyl-1H-pyrazole.
BenchChem. (n.d.). Technical Support Center: Troubleshooting Side Reactions in Appel Iodinations with Carbon Tetraiodide.
Shvartsberg, M. S., et al. (2017). Direct Iodination of 3- and 4-Nitropyrazoles with a Reagent Based on Iodine Monochloride and Silver Sulfate. ResearchGate.
BenchChem. (n.d.). Assessing the green chemistry metrics of 4-iodo-1-methyl-1H-pyrazol-3-amine synthesis.
Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of Organic Chemistry, 73(17), 6666–6670. Retrieved from [Link]
HPLC Method Validation for Purity Analysis of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid: A Comparative Guide
Executive Summary The accurate purity analysis of complex pyrazole intermediates, such as 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid , is a critical bottleneck in pharmaceutical drug development. This compound...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The accurate purity analysis of complex pyrazole intermediates, such as 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid , is a critical bottleneck in pharmaceutical drug development. This compound presents a unique analytical challenge: it is highly polarizable, possesses multiple interactive functional groups (iodo, nitro, carboxylic acid), and is prone to generating closely related synthetic impurities (e.g., des-iodo, des-nitro, and regioisomers).
This guide objectively compares the performance of conventional C18 stationary phases against modern Phenyl-Hexyl chemistries for the purity analysis of this compound. Furthermore, it provides a comprehensive, self-validating experimental protocol and a method validation framework grounded in the latest ICH Q2(R2) guidelines[1].
Mechanistic Causality: Stationary Phase Selection
When developing a stability-indicating purity method, the choice of column chemistry dictates the selectivity (
α
) and resolution (
Rs
) of critical impurity pairs.
The Limitation of Standard C18 Columns
Standard C18 columns rely almost exclusively on dispersive hydrophobic (van der Waals) interactions. While effective for general aliphatic and simple aromatic compounds, C18 phases often fail to resolve the critical impurities of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Because the des-iodo and des-nitro impurities share a nearly identical hydrophobic footprint with the parent active pharmaceutical ingredient (API), C18 columns typically yield poor resolution (
Rs<1.5
) and peak co-elution[2].
The Phenyl-Hexyl Advantage
A Phenyl-Hexyl stationary phase introduces an orthogonal retention mechanism. The hexyl chain provides baseline hydrophobicity, while the terminal phenyl ring acts as a
π
-electron donor (Lewis base). Because the analyte contains a strongly electron-withdrawing nitro group (-NO
2
), the pyrazole ring becomes electron-deficient (
π
-acidic). This creates a strong
π
π
interaction between the stationary phase and the analyte[3]. Consequently, impurities lacking the nitro group or the bulky, polarizable iodo group interact differently with the
π
-electron cloud, resulting in baseline resolution (
Rs>2.0
).
Mechanistic comparison of C18 vs. Phenyl-Hexyl stationary phases for nitro-aromatics.
Comparative Performance Data
To objectively evaluate the two chemistries, identical gradient conditions were applied to both a C18 and a Phenyl-Hexyl column (150 x 4.6 mm, 3 µm). The data below summarizes the chromatographic performance for the API and its two most challenging synthetic impurities.
Table 1: Chromatographic Performance Comparison (C18 vs. Phenyl-Hexyl)
ParameterStandard C18 ColumnPhenyl-Hexyl ColumnCausality / Scientific RationaleAPI Tailing Factor (
Tf
)1.65 (Significant tailing)1.12 (Highly symmetrical)
π
π
interactions in Phenyl-Hexyl prevent secondary silanol interactions[3].Resolution: Des-iodo Impurity1.2 (Co-elution)3.4 (Baseline resolved)Shape selectivity and polarizability differences are amplified by the phenyl ring.Resolution: Des-nitro Impurity1.4 (Partial separation)4.1 (Baseline resolved)Loss of the electron-withdrawing -NO
2
group drastically alters
π
π
affinity[2].Signal-to-Noise (0.05% level)8:125:1Sharper peak shape on Phenyl-Hexyl increases peak apex height, improving LOD/LOQ.
Conclusion: The Phenyl-Hexyl column is unequivocally superior for this specific pyrazole derivative and is selected as the primary column for method validation.
Experimental Protocol & Self-Validating System
A robust analytical method must be self-validating. The following step-by-step protocol integrates System Suitability Testing (SST) to ensure environmental and instrumental variables do not compromise data integrity[4].
Step 1: Mobile Phase Preparation
Mobile Phase A (Aqueous): 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water.
Causality: The carboxylic acid moiety has a pKa of ~2.5. Using 0.1% TFA (pH ~2.0) ensures the molecule remains fully protonated, preventing peak splitting and retention time shifting.
Mobile Phase B (Organic): 100% Acetonitrile (LC-MS grade).
Step 2: Chromatographic Conditions
Column: Phenyl-Hexyl, 150 x 4.6 mm, 3 µm.
Flow Rate: 1.0 mL/min.
Column Temperature: 35°C (Stabilizes mass transfer kinetics).
Detection: UV at 254 nm. (The extensive conjugation of the nitro-pyrazole ring provides a strong chromophore at this wavelength).
Gradient Program:
0–2 min: 5% B (Isocratic hold to focus polar impurities)
2–15 min: 5%
→
60% B
15–18 min: 60%
→
95% B (Column wash)
18–22 min: 5% B (Re-equilibration)
Step 3: Sample Preparation
Diluent: Water:Acetonitrile (50:50, v/v).
Standard Solution: Dissolve the API reference standard to a final concentration of 0.5 mg/mL.
Sensitivity Solution (LOQ): Dilute the standard solution to 0.25 µg/mL (0.05% of the nominal concentration).
Step 4: System Suitability Testing (SST) - The Self-Validation Gate
Before injecting unknown samples, the system must pass the following criteria:
Repeatability: 6 replicate injections of the Standard Solution must yield a peak area %RSD
≤
2.0%.
Resolution: The resolution between the API and the spiked des-iodo impurity must be
≥
2.0.
Sensitivity: The Signal-to-Noise (S/N) ratio of the Sensitivity Solution must be
≥
10.
ICH Q2(R2) Method Validation Workflow & Data
Following the establishment of the method, a full validation was executed in accordance with ICH Q2(R2) guidelines to prove the method is "fit for its intended purpose"[1].
ICH Q2(R2) guided HPLC method validation workflow for pyrazole derivatives.
Validation Results Summary
The method was validated across all critical parameters required for a quantitative impurity assay[5].
Table 2: ICH Q2(R2) Validation Summary for Phenyl-Hexyl Method
The purity analysis of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid requires a nuanced understanding of chromatographic causality. By transitioning from a standard C18 phase to a Phenyl-Hexyl phase, analysts can leverage
π
π
interactions to achieve baseline resolution of highly similar synthetic impurities. The provided protocol and ICH Q2(R2) validation data demonstrate that this orthogonal approach yields a highly sensitive, accurate, and robust self-validating system suitable for rigorous pharmaceutical quality control.
A Comparative Guide to the Mass Spectrometry Fragmentation of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. In the absence of direct experimental data for this specific mo...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. In the absence of direct experimental data for this specific molecule, this document synthesizes established fragmentation principles for its constituent functional groups—a substituted pyrazole core, an aromatic nitro group, an iodo substituent, and a carboxylic acid—to offer a robust predictive model. This guide is intended for researchers, scientists, and drug development professionals engaged in the structural elucidation of complex heterocyclic compounds. We will explore expected fragmentation pathways under both hard and soft ionization techniques, compare mass spectrometry with alternative analytical methods, and provide a detailed experimental protocol.
Introduction: The Structural Challenge
4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a highly functionalized heterocyclic compound. Its structure presents a unique analytical challenge due to the presence of multiple reactive and labile groups. Accurate structural confirmation is paramount for its intended applications, whether in medicinal chemistry, materials science, or as a synthetic intermediate. Mass spectrometry stands as a primary tool for this purpose, offering high sensitivity and detailed structural information through the analysis of fragmentation patterns. This guide will dissect the expected behavior of this molecule under mass spectrometric conditions, providing a predictive framework for its characterization.
Predicted Fragmentation Pathways: A Mechanistic Dissection
The fragmentation of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is anticipated to be a complex interplay of the fragmentation tendencies of its individual functional moieties. The ionization method employed will significantly influence the observed fragmentation, with harsher techniques like Electron Ionization (EI) inducing more extensive fragmentation compared to softer methods like Electrospray Ionization (ESI).
Electron Ionization (EI) Fragmentation
Under EI conditions (typically 70 eV), the molecule is expected to form a molecular ion ([M]•+) that will readily undergo fragmentation. The following pathways are predicted based on the known behavior of similar compounds[1][2][3]:
Initial Fragmentation of Substituents: The high-energy nature of EI will likely lead to the initial loss of the more labile substituents.
Loss of Iodine: The carbon-iodine bond is relatively weak, and a primary fragmentation pathway is expected to be the homolytic cleavage of this bond, resulting in the loss of an iodine radical (•I). This would produce a prominent ion. The iodine atom itself may also be observed as an ion at m/z 127[4][5].
Decarboxylation: The carboxylic acid group can readily lose a carboxyl radical (•COOH) or carbon dioxide (CO2) following rearrangement. The loss of a hydroxyl radical (•OH) is also a common fragmentation for carboxylic acids[6].
Nitro Group Fragmentation: The nitro group can fragment in several characteristic ways, including the loss of a nitro radical (•NO2) or a neutral nitric oxide molecule (NO)[1][7][8]. Loss of an oxygen atom to form an [M-O]•+ ion is also possible[1].
Pyrazole Ring Fragmentation: The pyrazole ring itself is relatively stable but will fragment under EI. Common fragmentation pathways for pyrazoles include the loss of a nitrogen molecule (N2) or hydrogen cyanide (HCN)[1][2][3]. The substitution pattern will influence the specific ring cleavage.
The interplay of these initial losses will lead to a cascade of secondary fragmentations, providing a detailed fingerprint of the molecule.
Caption: Predicted major EI fragmentation pathways.
Electrospray Ionization (ESI) Fragmentation
ESI is a soft ionization technique that typically results in the formation of protonated molecules ([M+H]+) in positive ion mode or deprotonated molecules ([M-H]−) in negative ion mode, with less in-source fragmentation than EI[9][10][11]. Given the acidic nature of the carboxylic acid group, negative ion mode ESI is expected to be particularly effective[12].
Negative Ion Mode ([M-H]−): The most abundant ion in the full scan spectrum is predicted to be the deprotonated molecule. Collision-induced dissociation (CID) of this precursor ion would likely lead to:
Decarboxylation: The loss of CO2 (44 Da) from the deprotonated carboxylate is a very common and energetically favorable fragmentation pathway[8].
Loss of Iodine: While less common than in EI, the loss of an iodide anion (I−) or neutral HI can occur.
Nitro Group Fragmentation: Loss of NO or NO2 can also be observed, though typically requiring higher collision energies.
Positive Ion Mode ([M+H]+): Protonation would likely occur on one of the pyrazole nitrogen atoms or the nitro group. Fragmentation of the protonated molecule would likely involve the loss of neutral molecules:
Loss of H2O: From the carboxylic acid group.
Loss of CO: Following rearrangement.
Loss of HI.
Comparative Analysis: Mass Spectrometry vs. Alternative Techniques
While mass spectrometry is a powerful tool for structural elucidation, a comprehensive characterization often relies on complementary analytical techniques.
Technique
Advantages
Disadvantages
Relevance to the Target Molecule
Mass Spectrometry (MS)
High sensitivity, provides molecular weight and structural information through fragmentation.
Isomeric differentiation can be challenging without high-resolution MS and reference standards.
Excellent for confirming molecular weight and identifying key functional groups through characteristic losses.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Provides detailed information about the carbon-hydrogen framework and the connectivity of atoms.
Lower sensitivity than MS, requires larger sample amounts and longer acquisition times.
Essential for unambiguous determination of the substitution pattern on the pyrazole ring and confirming the overall structure.
Infrared (IR) Spectroscopy
Provides information about the functional groups present in the molecule.
Complex spectra can be difficult to interpret fully, less specific than NMR or MS.
Useful for confirming the presence of the carboxylic acid (O-H and C=O stretches) and nitro (N-O stretches) groups.
X-ray Crystallography
Provides the absolute three-dimensional structure of the molecule.
Requires a single, high-quality crystal, which can be difficult to obtain.
The gold standard for structural determination if a suitable crystal can be grown.
Experimental Protocol: LC-MS/MS Analysis
This section provides a detailed, step-by-step methodology for the analysis of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid using Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).
Sample Preparation
Standard Solution: Prepare a 1 mg/mL stock solution of the synthesized compound in a suitable solvent such as methanol or acetonitrile.
Working Solution: Dilute the stock solution to a final concentration of 1 µg/mL with the initial mobile phase composition.
Liquid Chromatography (LC) Conditions
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended.
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A typical gradient would be to start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions to re-equilibrate.
Flow Rate: 0.3 mL/min.
Injection Volume: 2 µL.
Mass Spectrometry (MS) Conditions
Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative ion modes.
Gas Flow: Desolvation gas (N2) at 600 L/hr, Cone gas (N2) at 50 L/hr.
Acquisition Mode:
Full Scan (MS1): Acquire data over a mass range of m/z 50-500 to identify the precursor ions ([M+H]+ and [M-H]−).
Tandem MS (MS/MS): Select the precursor ions corresponding to the target molecule for collision-induced dissociation (CID). Use a collision energy ramp (e.g., 10-40 eV) to obtain a comprehensive fragmentation spectrum.
Caption: A typical LC-MS/MS experimental workflow.
Conclusion
The mass spectrometric analysis of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is predicted to yield a rich fragmentation pattern that can be rationalized by the established fragmentation behaviors of its constituent functional groups. While EI would provide extensive fragmentation useful for structural fingerprinting, ESI, particularly in negative ion mode, is expected to offer a clear molecular ion and controlled fragmentation for detailed structural elucidation. For unambiguous structure confirmation, a multi-technique approach, integrating MS with NMR and IR spectroscopy, is highly recommended. The provided experimental protocol offers a robust starting point for the successful characterization of this and other similarly complex molecules.
References
The relative influences of acidity and polarity on responsiveness of small organic molecules to analysis with negative ion electrospray ionization mass spectrometry (ESI-MS) - PubMed. [Link]
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry - ResearchGate. [Link]
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen. [Link]
Electrospray Ionization - School of Chemical Sciences - University of Illinois. [Link]
Electron-impact induced fragmentations of pyrazoles - Journal of the Chemical Society B: Physical Organic. [Link]
Deiodination of iodinated aromatic compounds with electrospray ionization mass spectrometry | Request PDF - ResearchGate. [Link]
1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester - the NIST WebBook. [Link]
Mass spectrometric study of some pyrazoline derivatives - ResearchGate. [Link]
A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC. [Link]
mass spectrum of 1-iodo-2-methylpropane C4H9I (CH3)2CHCH2I fragmentation pattern of m/z m/e ions for analysis and identification of isobutyl iodide image diagram doc brown's advanced organic chemistry revision notes. [Link]
Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. [Link]
Ionization treatment of pyrazolo[4,3-c]pyrazole derivatives to achieve the low sensitivity of high-energy materials - CrystEngComm (RSC Publishing). [Link]
Modeling the ionization efficiency of small molecules in positive electrospray ionization | ChemRxiv. [Link]
Scheme 15. Fragmentation of the [M NO 2 ] + of methyl-1-nitropyrazoles... - ResearchGate. [Link]
Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed. [Link]
Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. [Link]
Scheme 18. Fragmentation of 1-methyl-5-nitropyrazole 30. - ResearchGate. [Link]
Comparative Analysis of Leaving Group Efficacy in Halogenated Pyrazole Derivatives
Executive Summary Halogenated pyrazoles are highly privileged scaffolds in the development of pharmaceuticals, agrochemicals, and advanced materials[1]. The strategic installation of halogens (F, Cl, Br, I) on the pyrazo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Halogenated pyrazoles are highly privileged scaffolds in the development of pharmaceuticals, agrochemicals, and advanced materials[1]. The strategic installation of halogens (F, Cl, Br, I) on the pyrazole core enables powerful late-stage functionalizations. However, as a Senior Application Scientist, I frequently observe a critical misunderstanding in assay design: the "efficacy" of a halogen as a leaving group is not an absolute metric. Instead, it is entirely dictated by the chosen mechanistic pathway. This guide provides an objective, data-driven comparison of leaving group efficacy across Nucleophilic Aromatic Substitution (SNAr) and Transition Metal-Catalyzed Cross-Coupling workflows, supported by self-validating experimental protocols.
The Mechanistic Dichotomy: SNAr vs. Cross-Coupling
The pyrazole ring exhibits a moderate π-excessive (electron-rich) character, which inherently disfavors initial nucleophilic attack[2]. Consequently, the choice of halogen and the electronic nature of the N-substituent are paramount to driving the reaction forward.
Nucleophilic Aromatic Substitution (SNAr)
In SNAr reactions, leaving group efficacy follows the trend: F ≫ Cl > Br > I .
The Causality: The rate-determining step in SNAr is the nucleophilic attack on the aromatic ring to form the anionic Meisenheimer complex. The highly electronegative fluorine atom inductively withdraws electron density from the pyrazole core, significantly lowering the activation energy for this attack. Therefore, fluoropyrazoles are the premier substrates for SNAr, whereas iodopyrazoles are practically inert under standard, metal-free thermal conditions[3].
Palladium-Catalyzed Cross-Coupling
In transition metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the reactivity trend is perfectly reversed: I > Br > Cl ≫ F .
The Causality: The rate-determining step in these workflows is typically the oxidative addition of the low-valent metal (e.g., Pd(0)) into the carbon-halogen bond. This step is governed by the bond dissociation energy (BDE) of the C–X bond. The C–I bond is the weakest, making iodopyrazoles exceptionally reactive[4]. Conversely, the extremely strong C–F bond renders fluoropyrazoles unreactive toward standard Pd(0) insertion, allowing for orthogonal functionalization strategies[5].
Visualizing Divergent Reactivity
The following diagram illustrates the divergent mechanistic pathways of halogenated pyrazoles, highlighting how the physical properties of the halogens dictate their synthetic utility.
Mechanistic divergence of halopyrazoles: SNAr vs. Pd-catalyzed cross-coupling pathways.
Quantitative Efficacy Comparison
To facilitate objective assay design, the table below synthesizes the physicochemical properties of the halogens with their corresponding efficacy in different reaction environments.
To harness this mechanistic dichotomy in the laboratory, I have outlined two highly optimized protocols. Each protocol is designed as a self-validating system, ensuring that researchers can definitively track reaction progress and causality.
Protocol A: SNAr of 4-Fluoro-1-(2-pyridyl)-1H-pyrazole with Secondary Amines
Objective: Displace the highly electronegative fluoride leaving group to form a new C–N bond.
Causality & Design: Because the pyrazole ring is π-excessive, we utilize a substrate with a strongly electron-withdrawing 2-pyridyl group at the N1 position. This, combined with the "cesium effect" from Cs₂CO₃, sufficiently lowers the LUMO of the pyrazole to permit nucleophilic attack[2].
Step-by-Step Methodology:
Reagent Assembly: In an oven-dried microwave vial, combine 4-fluoro-1-(2-pyridyl)-1H-pyrazole (1.0 eq) and morpholine (1.2 eq) in anhydrous DMF (0.2 M).
Base Activation: Add anhydrous Cs₂CO₃ (2.0 eq). Note: The large ionic radius of Cesium creates highly naked, reactive amine nucleophiles.
Thermal Activation: Seal the vial and subject it to microwave irradiation at 120 °C for 30 minutes. The thermal energy is required to overcome the activation barrier of the Meisenheimer complex.
Self-Validation (¹⁹F NMR): Withdraw a 50 µL aliquot, dilute in DMSO-d₆, and acquire a rapid ¹⁹F NMR spectrum. The quantitative disappearance of the characteristic C–F resonance (typically between -160 to -170 ppm) serves as a definitive, unambiguous marker of complete leaving group expulsion.
Protocol B: Suzuki-Miyaura Cross-Coupling of 4-Bromo-1-methyl-1H-pyrazole
Objective: Displace the bromide leaving group to form a C–C bond via Palladium catalysis.
Causality & Design: 4-bromopyrazoles offer the optimal balance of synthetic stability and a sufficiently weak C–X bond for facile oxidative addition[7]. The N1-methyl group prevents catalyst poisoning that can occur with unprotected N–H pyrazoles.
Step-by-Step Methodology:
Degassing: Dissolve 4-bromo-1-methyl-1H-pyrazole (1.0 eq) and phenylboronic acid (1.5 eq) in a 4:1 mixture of 1,4-dioxane/water. Sparge the solution with N₂ for 15 minutes. Critical Causality: Oxygen must be rigorously excluded to prevent the oxidation of the active Pd(0) species to inactive Pd(II).
Catalyst & Base Addition: Add Pd(dppf)Cl₂ (0.05 eq) and K₂CO₃ (3.0 eq). The bidentate dppf ligand enforces a cis-geometry on the Palladium center, which drastically accelerates the final reductive elimination step. K₂CO₃ activates the boronic acid into a highly nucleophilic boronate complex, enabling transmetalation.
Heating: Stir the mixture at 90 °C for 12 hours under an inert atmosphere.
Self-Validation (LC-MS): Analyze the crude mixture via LC-MS. The brominated starting material will exhibit a distinct 1:1 isotopic doublet (M / M+2) corresponding to the ⁷⁹Br/⁸¹Br isotopes. The complete disappearance of this isotopic signature, replaced by the mass of the coupled biaryl product, provides self-validating proof of successful cross-coupling.
References
Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - nih.gov. 1
Synthesis and Properties of Pyrazoles - encyclopedia.pub. 2
Halogenation of Pyrazoles Using N‐Halosuccinimides in CCl₄ and in Water - researchgate.net. 7
Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds - nih.gov. 4
Preparation and Chemistry of 3/5-Halogenopyrazoles | Chemical Reviews - acs.org. 6
Electrophotocatalytic SNAr Reactions of Unactivated Aryl Fluorides at Ambient Temperature and Without Base - nih.gov. 3
Spectroscopic Validation of Intermediates from 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: A Comparative Guide
In the landscape of pharmaceutical research and drug development, the synthesis and functionalization of pyrazole derivatives are of paramount importance due to their wideranging biological activities.[1][2] The specific...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical research and drug development, the synthesis and functionalization of pyrazole derivatives are of paramount importance due to their wideranging biological activities.[1][2] The specific compound, 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, serves as a versatile starting material for the synthesis of more complex, biologically active molecules. The journey from this starting material to a final product often involves a series of intermediates, the precise characterization of which is crucial for reaction optimization, impurity profiling, and ensuring the structural integrity of the final active pharmaceutical ingredient (API).
This technical guide provides a comprehensive comparison of spectroscopic techniques for the validation of key intermediates derived from 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. We will delve into the practical application and comparative analysis of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) in elucidating the structures of these transient species. The focus will be on providing not just the "what" but the "why" behind the selection of specific analytical methods and interpretation of the resulting data, grounded in established scientific principles.
The Starting Material: Spectroscopic Fingerprint
A thorough understanding of the spectroscopic characteristics of the starting material, 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, is the bedrock upon which the identification of its subsequent intermediates is built.
Spectroscopic Technique
Key Expected Features
¹H NMR
- Singlet for the N-methyl (N-CH₃) protons. - Signal for the carboxylic acid proton (-COOH), which may be broad and its chemical shift can be concentration and solvent dependent.
¹³C NMR
- Resonances for the pyrazole ring carbons, with the carbon bearing the iodine atom (C4) expected at a characteristic upfield shift due to the heavy atom effect. - Signal for the N-methyl carbon. - Signal for the carboxylic acid carbon. - Signal for the carbon attached to the nitro group (C5).
IR Spectroscopy
- Strong asymmetric and symmetric stretching vibrations for the nitro group (NO₂) typically in the ranges of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[3][4] - A broad O-H stretching band for the carboxylic acid. - C=O stretching vibration for the carboxylic acid. - Vibrations associated with the pyrazole ring.[5][6]
Mass Spectrometry
- A clear molecular ion peak. - Characteristic isotopic pattern due to the presence of iodine.[7] - Fragmentation patterns may involve the loss of the nitro group (NO₂), the carboxylic acid group (COOH), and the iodine atom.[8]
Potential Intermediates and Their Spectroscopic Validation
The reactivity of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid allows for several key transformations, leading to distinct intermediates. The primary reaction pathways often involve nucleophilic substitution at the C4 position (displacement of the iodo group) or modification of the carboxylic acid group.
Intermediate 1: Amine-Substituted Derivative (Displacement of Iodine)
A common reaction is the nucleophilic aromatic substitution of the iodine atom with an amine. This results in a 4-amino-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid derivative.
Workflow for Spectroscopic Validation of Amine-Substituted Intermediate
Caption: Workflow for the synthesis and spectroscopic validation of the amine-substituted intermediate.
Comparative Spectroscopic Analysis:
Spectroscopic Technique
Expected Changes from Starting Material
Rationale for Change
¹H NMR
- Disappearance of the signal associated with any proton at the C4 position (if present in a precursor). - Appearance of new signals corresponding to the protons of the introduced amine group (N-H). The chemical shift of N-H protons can be broad and variable.
The iodine atom at C4 is replaced by the amino group.
¹³C NMR
- Significant upfield shift of the C4 carbon resonance. The heavy atom effect of iodine is gone, and the electron-donating amine group shields the carbon.
The electronegative iodine is replaced by a less electronegative nitrogen atom.
IR Spectroscopy
- Appearance of N-H stretching vibrations, typically in the region of 3500-3300 cm⁻¹. Primary amines will show two bands, while secondary amines will show one.
Introduction of the N-H bonds of the amino group.
Mass Spectrometry
- A shift in the molecular ion peak corresponding to the replacement of an iodine atom (126.9 amu) with the specific amino group.
Change in the molecular formula and thus the molecular weight of the compound.
Intermediate 2: Ester or Amide Derivative (Modification of the Carboxylic Acid)
The carboxylic acid group is readily converted into esters or amides, which can be important intermediates for further functionalization.
Workflow for Spectroscopic Validation of Ester/Amide Intermediate
Caption: Workflow for the synthesis and spectroscopic validation of the ester or amide intermediate.
Comparative Spectroscopic Analysis:
Spectroscopic Technique
Expected Changes from Starting Material
Rationale for Change
¹H NMR
- Disappearance of the broad carboxylic acid proton signal. - Appearance of new signals corresponding to the alkyl or aryl group of the ester or the protons of the amide.
The acidic proton is removed and new, non-acidic protons are introduced.
¹³C NMR
- The chemical shift of the carbonyl carbon will be slightly altered.
The electronic environment of the carbonyl group changes upon conversion to an ester or amide.
IR Spectroscopy
- Disappearance of the broad O-H stretching band of the carboxylic acid. - The C=O stretching frequency will shift. Esters typically absorb at higher wavenumbers (1750-1735 cm⁻¹) compared to carboxylic acids. Amides show a characteristic C=O stretch (Amide I band) around 1680-1630 cm⁻¹.
The vibrational environment of the carbonyl group is altered.
Mass Spectrometry
- A shift in the molecular ion peak corresponding to the addition of the ester or amide group minus the elements of water.
Change in the molecular formula and thus the molecular weight.
Experimental Protocols
General Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
Dissolve 5-10 mg of the intermediate in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).
Transfer the solution to a 5 mm NMR tube.
Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.
Process the data, including Fourier transformation, phase correction, and baseline correction.
Reference the spectra to the residual solvent peak.
Infrared (IR) Spectroscopy:
Prepare the sample as a KBr pellet or a thin film on a salt plate (for oils), or use an Attenuated Total Reflectance (ATR) accessory.
Record the IR spectrum over the range of 4000-400 cm⁻¹.
Identify characteristic absorption bands for key functional groups.[5]
Mass Spectrometry (MS):
Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).
Introduce the sample into the mass spectrometer via a suitable ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).
Acquire the mass spectrum to determine the molecular weight and analyze the fragmentation pattern. High-resolution mass spectrometry (HRMS) is recommended for confirming the elemental composition.[9]
Conclusion
The robust and unambiguous characterization of reaction intermediates is a cornerstone of modern synthetic chemistry, particularly in the pharmaceutical industry. By employing a multi-technique spectroscopic approach, researchers can confidently validate the structures of intermediates derived from 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. The comparative analysis presented in this guide highlights the synergistic nature of NMR, IR, and MS, where each technique provides a unique and complementary piece of the structural puzzle. This rigorous analytical workflow is essential for ensuring the quality, safety, and efficacy of the final drug products.
References
Visnav, D. (2022, July 27). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Retrieved from [Link]
Schmidt, B., Brown, L. C., & Williams, D. A. (1959). Chemical shifts of N14 in the NMR spectra of nitrates, nitrites, and nitro-compounds. Journal of Molecular Spectroscopy, 3, 30-34.
Letters in Applied NanoBioScience. (2021, September 7). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. Retrieved from [Link]
PMC. (2024, November 22). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Retrieved from [Link]
New Journal of Chemistry (RSC Publishing). (n.d.). Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents. Retrieved from [Link]
University of Calgary. (n.d.). Spectroscopy Tutorial: Nitro Groups. Retrieved from [Link]
ResearchGate. (n.d.). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. Retrieved from [Link]
SciSpace. (n.d.). NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Retrieved from [Link]
PMC. (n.d.). Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation mediated by PhICl2 and NH4SCN/KSeCN. Retrieved from [Link]
ResearchGate. (n.d.). FT-IR spectrum of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid molecule. Retrieved from [Link]
SciSpace. (n.d.). NMR Spectra of Some Nitro-substituted N-Alkylanilines I. Retrieved from [Link]
NIH. (n.d.). Pyrazole-4-carboxylic acid. PubChem. Retrieved from [Link]
SpectraBase. (n.d.). 1H-Pyrazole-4-carboxylic acid, 1-acetyl-3-[3-(4-bromophenoxy)phenyl]-5-methyl-, methyl ester. Retrieved from [Link]
ResearchGate. (n.d.). Nitrogen-15 NMR chemical shift ranges for oxime, nitro, and nitroso.... Retrieved from [Link]
ResearchGate. (2016, February 4). Electrosynthesis of 4-iodopyrazole and its derivatives. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of 4-iodopyrazoles: A Brief Review. Retrieved from [Link]
ResearchGate. (n.d.). Raman, FT‐IR, and DFT studies of 3,5‐pyrazoledicarboxylic acid and its Ce(III) and Nd(III) complexes. Retrieved from [Link]
Arkivoc. (n.d.). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Retrieved from [Link]
ResearchGate. (2025, August 8). Synthesis of 1-methyl-, 4-nitro-, 4-amino- and 4-iodo-1,2-dihydro-3H-pyrazol-3-ones. Retrieved from [Link]
MDPI. (n.d.). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Retrieved from [Link]
PMC. (2017, May 12). Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents. Retrieved from [Link]
Dergipark. (n.d.). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Retrieved from [Link]
International Journal of Green Pharmacy (IJGP). (2020, August 21). Synthesis, characterization, and antibacterial evaluation of some new 1,3,5-trisubstituted pyrazole derivatives. Retrieved from [Link]
DergiPark. (n.d.). Synthesis of Some New Pyrazoles. Retrieved from [Link]
ResearchGate. (2025, December 12). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Retrieved from [Link]
ResearchGate. (n.d.). Mass spectrometry of halogen-containing organic compounds. Retrieved from [Link]
PMC. (2025, March 25). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. Retrieved from [Link]
SciSpace. (2021, February 25). Synthesis of 4,5-dihydro-1H-pyrazole derivatives based on 3-acetyl-5-nitropyridines. Retrieved from [Link]
AMT. (2017, April 18). Measurement of alkyl and multifunctional organic nitrates by proton-transfer-reaction mass spectrometry. Retrieved from [Link]
PMC. (n.d.). Enhanced detection of aromatic oxidation products using NO3− chemical ionization mass spectrometry with limited nitric acid. Retrieved from [Link]
A Comparative Guide to the Stability of 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid Under Strongly Basic Conditions
Abstract For researchers in drug development and medicinal chemistry, understanding the chemical stability of lead compounds is paramount. Heterocyclic molecules, particularly those with multiple functional groups, can e...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
For researchers in drug development and medicinal chemistry, understanding the chemical stability of lead compounds is paramount. Heterocyclic molecules, particularly those with multiple functional groups, can exhibit complex degradation profiles that impact their viability as therapeutic agents. This guide provides an in-depth technical analysis of the stability of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid under strongly basic conditions. We will explore the mechanistic underpinnings of its expected degradation, provide a robust experimental framework for its assessment, and objectively compare its anticipated stability with that of structurally related analogs. This document is intended to serve as a practical resource for scientists designing and interpreting stability studies for complex active pharmaceutical ingredients (APIs).
Mechanistic Rationale: Predicting Instability
The structure of 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid contains several features that suggest a susceptibility to degradation in a basic environment. The pyrazole ring is an electron-deficient aromatic system, a characteristic that is significantly amplified by the presence of a strongly electron-withdrawing nitro group (-NO₂) at the 5-position. This electronic arrangement is the primary driver of the molecule's likely degradation pathway.
The most probable mechanism of degradation under basic conditions is a Nucleophilic Aromatic Substitution (SNAr) reaction.[1][2] In this two-step addition-elimination process, a nucleophile (in this case, hydroxide ion, OH⁻) attacks the electron-poor aromatic ring.[3][4] The presence of the nitro group ortho to the iodine atom is critical, as it provides powerful resonance stabilization for the negatively charged intermediate, known as a Meisenheimer complex.[2][5] The subsequent departure of a good leaving group, iodide (I⁻), restores the aromaticity of the ring, yielding the hydroxylated product. A secondary, though less likely, pathway could involve the displacement of the nitro group.
To provide a robust comparison, we propose evaluating the target compound against several key analogs:
4-Bromo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: To assess the effect of the halogen leaving group (iodide vs. bromide).
4-Chloro-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: To complete the halogen series comparison.
1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid: To serve as a baseline for a ring system without a halogen leaving group.
The anticipated order of stability under basic conditions is: Chloro > Bromo > Iodo, based on the leaving group ability of the halides in SNAr reactions.
Caption: Potential SNAr degradation pathways for the title compound in basic media.
A Validated Protocol for Comparative Stability Analysis
To empirically determine and compare the stability of these compounds, a rigorous, self-validating experimental protocol is essential. We describe here a time-course study using High-Performance Liquid Chromatography (HPLC) with UV detection, a standard methodology for stability-indicating assays in the pharmaceutical industry.[6][7]
Experimental Workflow Diagram
Caption: Experimental workflow for the HPLC-based chemical stability assessment.
Step-by-Step Methodology
Materials & Reagents:
4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and comparator analogs.
Standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.
Reverse-Phase C18 column (e.g., 150mm x 4.6mm, 5µm).[8]
Preparation of Solutions:
Stock Solutions (1 mg/mL): Accurately weigh 10 mg of each test compound and dissolve in 10 mL of methanol in separate volumetric flasks.
Reaction Medium: Use a pre-prepared 1.0 N NaOH solution.
Quenching Solution: Use a pre-prepared 1.0 N HCl solution.
Stability Study Procedure:
Equilibrate a water bath or incubator to 37°C.
For each compound, add 100 µL of the stock solution to 9.9 mL of the 1.0 N NaOH solution pre-heated to 37°C in a sealed vial. This initiates the reaction (t=0).
Immediately withdraw a 500 µL aliquot (this is the t=0 sample) and transfer it to a vial containing 500 µL of the 1.0 N HCl quenching solution. Mix thoroughly.
Continue to withdraw and quench 500 µL aliquots at predetermined time points (e.g., 15, 30, 60, 120, 240 minutes).
Store quenched samples at 4°C prior to HPLC analysis.
HPLC Analysis:
Mobile Phase A: 0.1% TFA in Water.
Mobile Phase B: Acetonitrile.
Gradient: Start at 95% A / 5% B, ramp to 5% A / 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection: UV at 254 nm (or the λmax of the parent compound).
Injection Volume: 10 µL.
Data Analysis:
For each time point, determine the peak area of the parent compound.
Calculate the percentage of the parent compound remaining relative to the t=0 sample.
Plot the natural logarithm of the percentage remaining versus time.
The degradation will likely follow pseudo-first-order kinetics. The rate constant (k) is the negative of the slope of the line.
Calculate the half-life (t½) using the formula: t½ = 0.693 / k .
Comparative Data & Performance Analysis (Hypothetical)
Based on the mechanistic principles of the SNAr reaction, we can predict the relative stability of the tested compounds. The following table presents hypothetical, yet chemically plausible, data that would be generated from the protocol described above.
The data clearly illustrates the profound impact of the halogen substituent on the stability of the molecule in a strongly basic environment. The 4-iodo analog is expected to be the least stable due to the excellent leaving group ability of iodide. As we move up the halogen group to bromine and chlorine, the C-X bond becomes stronger and the halide becomes a poorer leaving group, resulting in a significant increase in stability. The non-halogenated analog is predicted to be highly stable under these conditions, confirming that the SNAr pathway at the 4-position is the primary degradation route.
Conclusion for Drug Development Professionals
The 4-iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid scaffold is highly susceptible to rapid degradation under strongly basic conditions, likely via a nucleophilic aromatic substitution mechanism. This inherent instability is a critical liability for drug development, potentially leading to loss of potency and the formation of unknown impurities during formulation, storage, or even in vivo. Our comparative analysis framework demonstrates that replacing the iodine with a bromine, and particularly a chlorine, atom would substantially improve the chemical stability of this molecular series. For any research program utilizing this scaffold, conducting the detailed HPLC-based stability assay described herein is an essential step to ensure the selection of a robust and reliable drug candidate.
References
SIELC Technologies. (2018, February 17). Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column. [Link]
SIELC Technologies. (2018, February 17). Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column. [Link]
ResearchGate. (2025, August 8). Synthesis of 1-methyl-, 4-nitro-, 4-amino- and 4-iodo-1,2-dihydro-3H-pyrazol-3-ones. [Link]
Molecules. (2020, October 20). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. [Link]
Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]
IJCPA. (2014, August 10). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]
The Organic Chemistry Tutor. (2017, January 15). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. [Link]
Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. [Link]
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Applied and Environmental Microbiology. Degradation of halogenated aliphatic compounds by the ammonia-oxidizing bacterium Nitrosomonas europaea. [Link]
Applied and Environmental Microbiology. Degradation of halogenated aliphatic compounds by Xanthobacter autotrophicus GJ10. [Link]
MDPI. (2015, May 8). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. [Link]
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ResearchGate. (2025, August 5). High Performance Liquid Chromatographic Analysis of Carboxylic Acids in Pyroligneous Fluids. [Link]
MDPI. (2024, November 13). Exploring Sustainable Remediation Options: The Mycodegradation of Halogenated Nitroaromatic Compounds by Caldariomyces fumago. [Link]
ASEAN. (1997, July 2). ASEAN GUIDELINE ON STABILITY STUDY OF DRUG PRODUCT (R1). [Link]
Microbial Biotechnology. (2019, September 29). Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. [Link]
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European Medicines Agency (EMA). (2023, July 13). Stability testing of existing active substances and related finished products. [Link]
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An essential component of laboratory safety and regulatory compliance is the meticulous management of complex chemical waste. 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-33-8) is a highly function...
Author: BenchChem Technical Support Team. Date: April 2026
An essential component of laboratory safety and regulatory compliance is the meticulous management of complex chemical waste. 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-33-8) is a highly functionalized heterocycle that presents unique disposal challenges due to the combined presence of a halogen (iodine), a nitro group, and a carboxylic acid[1].
This guide provides drug development professionals and laboratory scientists with a self-validating, causally-driven standard operating procedure (SOP) for the safe handling, routing, and disposal of this compound.
Mechanistic Hazard Analysis: The "Why" Behind the Protocol
To safely manage this compound, personnel must understand how its specific functional groups dictate its waste classification and chemical incompatibilities:
The Halogen Factor (Iodine): The presence of iodine strictly prohibits this compound from being disposed of in standard non-halogenated organic waste streams. When incinerated, halogens generate highly corrosive acid gases (such as hydroiodic acid, HI). The Environmental Protection Agency (EPA) mandates that halogenated organic waste be processed in specialized rotary kiln incinerators equipped with caustic scrubbers to neutralize these toxic emissions[2].
The Nitroheterocyclic Factor (Nitro Group): Nitroaromatic and nitroheterocyclic compounds pose a latent energetic hazard. If allowed to react with heavy metals (e.g., lead, copper) or strong inorganic bases, they can form shock-sensitive, highly explosive salts[3]. Furthermore, nitro groups are highly electron-withdrawing, which inhibits aerobic biological degradation. If released into wastewater, these compounds persist as severe environmental pollutants[4].
The Carboxylic Acid Factor: As an organic acid, it can undergo exothermic neutralization reactions if inadvertently mixed with strong bases, potentially volatilizing the compound or causing localized boiling in waste containers.
Physicochemical Waste Profiling
Understanding the quantitative parameters of the compound ensures accurate waste manifesting and compatibility checks.
Property
Value
Operational Waste Implication
CAS Number
1354704-33-8
Required for EPA/RCRA hazardous waste manifesting[1].
Molecular Formula
C5H4IN3O4
Confirms the presence of Iodine, Nitrogen, and Oxygen[1].
Molecular Weight
297.008 g/mol
Used to calculate molarity for aqueous neutralization[1].
Halogen Content
~42.7% (by mass)
Far exceeds the EPA threshold, mandating strict routing to Halogenated Organic Waste [5].
Polar Surface Area
101 Ų
High polarity indicates solubility in polar solvents, affecting spill decontamination strategies[1].
Waste Routing Logic
Fig 1: Disposal routing logic based on halogen and nitro functional groups.
Step-by-Step Disposal Protocol
This protocol is designed as a self-validating system: every action prevents a specific chemical consequence.
Step 1: Waste Segregation
Action: Designate a specific waste carboy exclusively for Halogenated Organic Waste .
Causality: Mixing this compound with non-halogenated waste will contaminate the entire container, exponentially increasing disposal costs and risking catastrophic damage to standard incinerators[2].
Step 2: Containerization
Action: Use only High-Density Polyethylene (HDPE) or glass containers with PTFE-lined plastic caps. Strictly avoid metal containers or metal caps.
Causality: Over time, trace amounts of the nitroheterocycle can react with metal threading to form shock-sensitive metal salts, creating a detonation hazard upon opening[3].
Step 3: Aqueous Neutralization (If Applicable)
Action: If the compound is dissolved in an aqueous solution, adjust the pH to 6.0–8.0 using a weak base (e.g., 5% Sodium bicarbonate) before transferring to the waste container.
Causality: Preventing extremes in pH mitigates the risk of pressure-generating exothermic reactions when the waste is combined with other laboratory effluents[5].
Step 4: Labeling and Manifesting
Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list: "4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-33-8), Halogenated, Nitroheterocycle."
Causality: "Unknown" chemical waste cannot be legally transported or incinerated without costly analytical testing. Proper manifesting ensures compliance with the Resource Conservation and Recovery Act (RCRA)[5].
Spill Management & Decontamination Workflow
In the event of an operational spill, immediate containment is required to prevent environmental release and personnel exposure.
Secure the Area & PPE: Evacuate non-essential personnel. Don chemical safety goggles, a lab coat, and heavy-duty nitrile gloves. If the spill is a dry powder and aerosolization is a risk, a particulate respirator (N95 or P100) is mandatory.
Inert Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite.
Critical Warning:Do NOT use combustible materials like sawdust or paper towels. The nitro group can act as an oxidizing agent; combining it with combustible organic matter creates a severe fire hazard.
Mechanical Collection: Use non-sparking, plastic scoops to collect the absorbed material.
Causality: Metal tools can generate friction sparks or react with the nitro group to form unstable salts[3]. Transfer the material into a sealable, heavy-duty plastic hazardous waste bag.
Chemical Decontamination: Wash the spill surface with a mild alkaline solution (e.g., 5% sodium carbonate) to neutralize any residual carboxylic acid. Follow with a distilled water rinse. Collect all rinse water using absorbent pads and dispose of them in the Halogenated Organic Waste stream.
References
U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes". EPA NEPIS. Available at:[Link]
National Science Teaching Association (NSTA). "Biological/Chemical Waste Management". NSTA Blog. Available at:[Link]
U.S. Environmental Protection Agency (EPA). "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites". EPA NEPIS. Available at:[Link]
MuniRem Environmental. "MuniRem® Technology – An On-Site Treatment Solution for Explosives and Heavy Metals in Wastewater". MuniRem. Available at:[Link]
Personal protective equipment for handling 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
As a Senior Application Scientist, I frequently consult on the safe integration of highly functionalized building blocks into drug discovery pipelines. 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently consult on the safe integration of highly functionalized building blocks into drug discovery pipelines. 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (CAS: 1354704-33-8)[1][2] is a prime example of a compound that offers immense synthetic utility—providing orthogonal reactive sites via its iodo, nitro, and carboxylic acid groups—but requires rigorous, specialized handling protocols. This guide provides the causality behind the safety requirements, ensuring your laboratory operations are both scientifically sound and uncompromisingly safe.
The Causality of Hazards: Why Standard PPE Isn't Enough
To design a self-validating safety protocol, we must first understand why this specific molecule poses a risk.
The Lipophilicity Factor: The addition of the heavy iodine atom significantly increases the molecule's lipophilicity compared to a standard pyrazole. If the powder bypasses your primary PPE, this lipophilicity enhances dermal penetration, making it harmful in contact with skin[3].
The Nitroaromatic Sensitization: Nitroheterocycles are known skin sensitizers and can be harmful if absorbed[3]. Repeated sub-acute exposure can lead to allergic contact dermatitis.
The Carboxylic Acid Irritation: The acidic moiety acts as a localized tissue irritant, capable of causing serious eye irritation and respiratory tract irritation if aerosolized dust is inhaled[4].
Mandates strict dermal, ocular, and respiratory barrier protection.
Reactive Groups
Nitro (-NO2), Iodo (-I), Carboxyl (-COOH)
Potential for localized decomposition; avoid strong bases/heat.
Personal Protective Equipment (PPE) Matrix
Based on the guidelines established in Prudent Practices in the Laboratory[5][6], standard single-layer protection is insufficient for halogenated nitroaromatics.
Hand Protection: Double-gloving is mandatory.
Inner glove: Standard nitrile (4 mil).
Outer glove: Extended-cuff nitrile (8 mil).
Causality: The outer glove acts as a sacrificial barrier against the acidic/lipophilic powder, while the inner glove protects against micro-tears during mechanical handling.
Eye Protection: Indirect-vented chemical splash goggles.
Causality: Standard safety glasses leave the orbital cavity exposed to aerosolized powders, which can cause severe ocular irritation due to the carboxylic acid group[4].
Body Protection: A fully buttoned, flame-resistant (FR) lab coat.
Causality: While the compound is a stable solid, the nitro group presents a theoretical energetic risk if subjected to extreme heat or incompatible reducing agents during downstream reactions.
Operational Workflow & Handling Protocols
The following step-by-step methodology ensures safe transfer and weighing, establishing a self-validating system for routine handling.
Environmental Verification: Before opening the reagent bottle, verify the fume hood face velocity is between 80-120 feet per minute (fpm). Do not proceed if the alarm is sounding.
Static Mitigation: Powders containing halogenated heterocycles are highly prone to static cling. Use an anti-static zero-ion gun on the weighing spatula and the analytical balance draft shield.
Causality: This prevents the powder from aerosolizing or adhering to the outside of the reaction vessel, minimizing respiratory exposure[4].
Material Transfer: Transfer the solid using a V-shaped anti-static spatula directly into a pre-tared, sealable vial. Do not weigh directly onto open weigh paper.
Decontamination of Tools: Submerge all spatulas and reusable tools in a mild alkaline bath (e.g., 5% sodium bicarbonate) to neutralize the carboxylic acid residue before standard washing[7].
Standard Operating Procedure for Handling Nitro-Pyrazole Derivatives.
Spill Response & Disposal Strategy
Even with flawless technique, spills occur. According to the ACS Guide for Chemical Spill Response[8][9], response protocols must be dictated by the volume and location of the spill.
Step-by-Step Spill Response:
Assessment: Determine if the spill is minor (<5g, contained in hood) or major (>5g, on the floor/outside hood)[9][10].
Neutralization (Minor Spill): Cover the spilled powder with a weak solid base, such as sodium bicarbonate, to neutralize the carboxylic acid moiety[7].
Containment: Lightly mist the powder with water to prevent aerosolization (do not flood).
Collection: Sweep the neutralized slurry using a disposable plastic pan and brush.
Disposal: Place the debris in a chemically compatible, sealable polyethylene container[9]. Label explicitly as "Halogenated Nitroaromatic Waste" to ensure proper incineration, as iodine-containing compounds require specific high-temperature destruction to prevent environmental halogen contamination.
Decision Matrix for 4-Iodo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid Spills.
References
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[Link]
American Chemical Society. (1995). Guide for Chemical Spill Response. American Chemical Society.[Link]
